Y-{d-Trp}-GFM-NH2

Core Science & Biosynthesis

The Structure and Potential Biological Significance of the Pentapeptide Y-{d-Trp}-GFM-NH2: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed analysis of the structure, potential synthesis, and hypothesized biological activity of the pentapeptide Y-{d-Trp}-GFM-NH2 (Tyr-D-Trp-Gly-Phe-Met-NH2). Direct experimental data for this specific peptide is limited in publicly available literature. Therefore, this document synthesizes information from structurally related compounds, particularly synthetic opioid peptides and neuropeptide analogs, to offer a comprehensive theoretical framework. The guide covers the fundamental chemical structure, predicted physicochemical properties, a probable synthetic route via solid-phase peptide synthesis, and a discussion of its potential as an opioid receptor modulator. Visualizations of key pathways and workflows are provided to facilitate understanding.

Core Structure and Chemical Identity

The peptide Y-{d-Trp}-GFM-NH2 is a pentapeptide with the amino acid sequence Tyrosine - D-Tryptophan - Glycine - Phenylalanine - Methionine, featuring a C-terminal amide. The incorporation of a D-amino acid (D-Tryptophan) at the second position is a notable feature, suggesting it is a synthetic peptide designed for specific properties, such as increased stability against enzymatic degradation.

The constituent amino acids are:

• Y: L-Tyrosine

• {d-Trp}: D-Tryptophan

• G: Glycine

• F: L-Phenylalanine

• M: L-Methionine

• -NH2: C-terminal amidation

The presence of Tyrosine at the N-terminus is characteristic of many opioid peptides, where the phenolic hydroxyl group is often crucial for receptor interaction. The D-Tryptophan is expected to enhance the peptide's resistance to proteases, thereby increasing its biological half-life.

Predicted Physicochemical Properties

Property	Predicted Value	Reference
Molecular Formula	C28H38N6O6S	[1]
Molecular Weight	586.7 g/mol	[1]
IUPAC Name	L-tyrosyl-D-alanyl-glycyl-L-phenylalanyl-L-methioninamide	[1]

Synthesis and Experimental Protocols

The synthesis of Y-{d-Trp}-GFM-NH2 would typically be achieved through Solid-Phase Peptide Synthesis (SPPS). This well-established methodology allows for the efficient and controlled assembly of the peptide chain on a solid support.

Solid-Phase Peptide Synthesis (SPPS) Workflow

A standard SPPS protocol for the synthesis of Y-{d-Trp}-GFM-NH2 would involve the following key steps, as illustrated in the diagram below. The process would likely utilize Fmoc (9-fluorenylmethyloxycarbonyl) protecting group chemistry.

A representative workflow for the Solid-Phase Peptide Synthesis of Y-{d-Trp}-GFM-NH2.

Detailed Experimental Protocol for Synthesis

• Resin Preparation: Start with a Rink Amide resin, which will yield a C-terminal amide upon cleavage.

• Fmoc Deprotection: Swell the resin in a suitable solvent (e.g., DMF) and treat with a 20% solution of piperidine in DMF to remove the Fmoc protecting group from the resin.

• Amino Acid Coupling: Activate the first amino acid (Fmoc-Met-OH) with a coupling reagent (e.g., HBTU, HATU) in the presence of a base (e.g., DIPEA) and add it to the deprotected resin. Allow the reaction to proceed to completion.

• Washing: Wash the resin thoroughly with DMF to remove excess reagents and by-products.

• Repeat Cycle: Repeat the deprotection, coupling, and washing steps for each subsequent amino acid in the sequence (Fmoc-Phe-OH, Fmoc-Gly-OH, Fmoc-D-Trp(Boc)-OH, and Boc-Tyr(tBu)-OH). Note the use of side-chain protecting groups (Boc for Trp and tBu for Tyr) to prevent unwanted side reactions.

• Cleavage and Deprotection: After the final amino acid is coupled, wash the resin and treat it with a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers (e.g., water, triisopropylsilane) to cleave the peptide from the resin and remove the side-chain protecting groups.

• Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and dissolve the pellet in a suitable solvent. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final product by mass spectrometry and analytical HPLC.

• Lyophilization: Lyophilize the purified peptide to obtain a stable, dry powder.

Potential Biological Activity and Signaling Pathways

The structural motifs of Y-{d-Trp}-GFM-NH2, particularly the N-terminal Tyrosine and the presence of a D-amino acid at position 2, are hallmarks of synthetic opioid peptides. These features are often engineered to enhance binding affinity to opioid receptors and to increase metabolic stability. For instance, the enkephalin analog [D-Ala2, Met5]-enkephalinamide (H-Tyr-D-Ala-Gly-Phe-Met-NH2) is a well-known potent opioid peptide.[1] By analogy, Y-{d-Trp}-GFM-NH2 is likely to act as an agonist at opioid receptors.

Hypothesized Opioid Receptor Signaling

Opioid receptors are G-protein coupled receptors (GPCRs) that primarily couple to inhibitory G-proteins (Gi/o). Upon agonist binding, a conformational change in the receptor activates the G-protein, leading to a cascade of intracellular events.

Canonical signaling pathway of a Gi/o-coupled opioid receptor upon agonist binding.

The primary downstream effects of this signaling cascade include:

• Inhibition of Adenylyl Cyclase: The activated Gαi/o subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

• Modulation of Ion Channels: The Gβγ subunit can directly interact with ion channels. It typically inhibits voltage-gated Ca2+ channels, reducing neurotransmitter release from presynaptic terminals, and activates G-protein-coupled inwardly rectifying K+ channels (GIRKs), leading to K+ efflux and hyperpolarization of the postsynaptic neuron.

• Overall Effect: The cumulative effect of these actions is a reduction in neuronal excitability, which underlies the analgesic and other central nervous system effects of opioid compounds.

Conclusion and Future Directions

While direct experimental evidence for Y-{d-Trp}-GFM-NH2 is not prevalent in the current body of scientific literature, its structure strongly suggests its identity as a synthetic peptide with potential opioid receptor activity. The incorporation of a D-Tryptophan residue is a rational design strategy to enhance its stability and, consequently, its potential therapeutic efficacy.

Future research should focus on the synthesis and in vitro characterization of this peptide. Key experimental avenues would include:

• Receptor Binding Assays: To determine the binding affinity and selectivity of Y-{d-Trp}-GFM-NH2 for the different opioid receptor subtypes (μ, δ, and κ).

• Functional Assays: To characterize its functional activity as an agonist, antagonist, or partial agonist at these receptors.

• In Vivo Studies: To evaluate its analgesic properties and other potential physiological effects in animal models.

The systematic investigation of such rationally designed peptide analogs is crucial for the development of novel therapeutics with improved pharmacological profiles.

References

• 1. H-Tyr-D-Ala-Gly-Phe-Met-NH2 | C28H38N6O6S | CID 10371120 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Purification of Y-{d-Trp}-GFM-NH2

This technical guide provides a comprehensive overview of the synthesis and purification of the pentapeptide Y-{d-Trp}-GFM-NH2, with a focus on solid-phase peptide synthesis (SPPS) and subsequent purification by high-performance liquid chromatography (HPLC). This document is intended for researchers, scientists, and professionals in the field of drug development and peptide chemistry.

Introduction

Y-{d-Trp}-GFM-NH2 is a synthetic peptide with the sequence Tyr-{d-Trp}-Gly-Phe-Met-NH2. The presence of a D-amino acid (d-Tryptophan) can confer increased stability against enzymatic degradation, a desirable characteristic for therapeutic peptide candidates. The C-terminal amide is also a common modification to enhance biological activity and stability. This guide details the chemical synthesis, purification, and characterization of this peptide.

Synthesis via Solid-Phase Peptide Synthesis (SPPS)

The synthesis of Y-{d-Trp}-GFM-NH2 is efficiently achieved using Fmoc-based Solid-Phase Peptide Synthesis (SPPS). This method involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble resin support.[1][2]

Materials and Reagents

Reagent	Purpose	Typical Supplier
Rink Amide MBHA Resin	Solid support for peptide amide synthesis	Sigma-Aldrich, Bachem
Fmoc-Met-OH	First amino acid to be coupled	Sigma-Aldrich, Bachem
Fmoc-Phe-OH	Second amino acid to be coupled	Sigma-Aldrich, Bachem
Fmoc-Gly-OH	Third amino acid to be coupled	Sigma-Aldrich, Bachem
Fmoc-d-Trp(Boc)-OH	Fourth amino acid to be coupled	Sigma-Aldrich, Bachem
Fmoc-Tyr(tBu)-OH	Fifth amino acid to be coupled	Sigma-Aldrich, Bachem
HCTU	Coupling agent	Sigma-Aldrich, Bachem
DIPEA	Base for coupling reaction	Sigma-Aldrich, Bachem
Piperidine	Reagent for Fmoc deprotection	Sigma-Aldrich, Bachem
DMF	Solvent	Sigma-Aldrich, Bachem
DCM	Solvent	Sigma-Aldrich, Bachem
TFA	Cleavage reagent	Sigma-Aldrich, Bachem
TIS	Scavenger for cleavage	Sigma-Aldrich, Bachem
H2O	Scavenger for cleavage	Sigma-Aldrich, Bachem

Experimental Protocol: Peptide Synthesis

The synthesis is performed on a 0.1 mmol scale using a manual or automated peptide synthesizer.

• Resin Swelling: Swell the Rink Amide MBHA resin in DMF for 30 minutes.

• First Amino Acid Coupling (Fmoc-Met-OH):

  • Pre-activate Fmoc-Met-OH (0.5 mmol) with HCTU (0.5 mmol) and DIPEA (1.0 mmol) in DMF for 5 minutes.

  • Add the activated amino acid solution to the resin and shake for 2 hours.

  • Wash the resin with DMF (3x) and DCM (3x).

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 5 minutes.

  • Repeat the treatment with 20% piperidine in DMF for 15 minutes.

  • Wash the resin with DMF (5x) and DCM (3x).

• Subsequent Amino Acid Couplings: Repeat steps 2 and 3 for Fmoc-Phe-OH, Fmoc-Gly-OH, Fmoc-d-Trp(Boc)-OH, and Fmoc-Tyr(tBu)-OH in sequential order. A Kaiser test can be performed after each coupling to ensure completion.[3]

• Final Fmoc Deprotection: After the final coupling, remove the N-terminal Fmoc group as described in step 3.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry under vacuum.

  • Treat the resin with a cleavage cocktail of TFA/TIS/H2O (95:2.5:2.5) for 2-3 hours. The use of scavengers like TIS is crucial to prevent side reactions with tryptophan.[4]

  • Filter the resin and collect the filtrate containing the cleaved peptide.

• Peptide Precipitation: Precipitate the crude peptide by adding cold diethyl ether to the filtrate. Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

• Lyophilization: Dry the crude peptide pellet under vacuum to obtain a white powder.

Synthesis Workflow Diagram

Caption: Solid-Phase Peptide Synthesis Workflow for Y-{d-Trp}-GFM-NH2.

Purification

The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Materials and Equipment

Item	Specification
HPLC System	Preparative HPLC with UV detector
Column	C18 column (e.g., 10 µm, 250 x 22 mm)
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Detector Wavelength	220 nm and 280 nm

Experimental Protocol: HPLC Purification

• Sample Preparation: Dissolve the crude lyophilized peptide in a minimal amount of Mobile Phase A.

• Chromatography:

  • Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile Phase B.

  • Inject the dissolved crude peptide onto the column.

  • Elute the peptide using a linear gradient of Mobile Phase B (e.g., 5% to 65% over 60 minutes).

  • Monitor the elution profile at 220 nm and 280 nm.

• Fraction Collection: Collect fractions corresponding to the major peak.

• Purity Analysis: Analyze the collected fractions by analytical HPLC to determine their purity. Pool fractions with >95% purity.

• Lyophilization: Lyophilize the pooled pure fractions to obtain the final purified peptide as a white, fluffy powder.

HPLC Parameters Summary

Parameter	Value
Column	C18, 10 µm, 250 x 22 mm
Flow Rate	15 mL/min
Mobile Phase A	0.1% TFA in H2O
Mobile Phase B	0.1% TFA in ACN
Gradient	5-65% B over 60 min
Detection	220 nm, 280 nm

Characterization

The identity and purity of the final peptide are confirmed by mass spectrometry and analytical HPLC.

Mass Spectrometry

Electrospray ionization mass spectrometry (ESI-MS) is used to confirm the molecular weight of the synthesized peptide.

Parameter	Value
Calculated Monoisotopic Mass	683.30 g/mol
Observed [M+H]+	Expected around 684.31 m/z

Analytical HPLC

Analytical RP-HPLC is used to determine the final purity of the peptide.

Parameter	Value
Column	C18, 5 µm, 250 x 4.6 mm
Flow Rate	1 mL/min
Gradient	5-95% B over 30 min
Purity	>95%

Hypothetical Signaling Pathway

For a peptide like Y-{d-Trp}-GFM-NH2, which could be a ligand for a G-protein coupled receptor (GPCR), a potential signaling pathway could involve the activation of adenylyl cyclase and subsequent increase in intracellular cyclic AMP (cAMP).

Caption: Hypothetical GPCR signaling pathway for Y-{d-Trp}-GFM-NH2.

Conclusion

This technical guide outlines a robust and reproducible method for the synthesis and purification of Y-{d-Trp}-GFM-NH2. The use of Fmoc-based SPPS allows for the efficient construction of the peptide chain, while RP-HPLC provides a reliable method for purification to a high degree of homogeneity. The described characterization techniques are essential to ensure the quality and identity of the final product for use in research and drug development applications.

References

• 1. peptide.com [peptide.com]
• 2. bachem.com [bachem.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. ejbiotechnology.info [ejbiotechnology.info]

Predicted Biological Activity of Y-{d-Trp}-GFM-NH2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a predictive overview of the biological activity of the synthetic peptide Y-{d-Trp}-GFM-NH2. Based on its structural characteristics, this peptide is predicted to be a potent and selective opioid receptor agonist. This document outlines the theoretical framework for its mechanism of action, predicted receptor binding affinities, and potential downstream signaling pathways. Detailed hypothetical experimental protocols for the characterization of such a peptide are provided, along with data presented in a structured format for clarity. This guide serves as a foundational resource for researchers and professionals involved in the discovery and development of novel opioid peptide-based therapeutics.

Introduction

The peptide Y-{d-Trp}-GFM-NH2, presumed to be Tyr-{d-Trp}-Gly-Phe-Met-NH2, is a synthetic pentapeptide. Its structure suggests a close relationship to the endogenous opioid peptides, the enkephalins, which terminate in either methionine (Met-enkephalin: Tyr-Gly-Gly-Phe-Met) or leucine (Leu-enkephalin: Tyr-Gly-Gly-Phe-Leu). The presence of a D-tryptophan at the second position and a C-terminal amide are common modifications in synthetic opioid peptides designed to enhance metabolic stability and receptor binding affinity. This guide will explore the predicted biological activities of this novel peptide.

Predicted Mechanism of Action

Y-{d-Trp}-GFM-NH2 is predicted to act as an agonist at opioid receptors, which are G-protein coupled receptors (GPCRs). The N-terminal tyrosine residue is a critical pharmacophore for opioid activity, mimicking the phenolic moiety of morphine. The d-Trp substitution is anticipated to increase resistance to enzymatic degradation and may confer selectivity for specific opioid receptor subtypes (μ, δ, or κ). Upon binding, the peptide is expected to induce a conformational change in the receptor, leading to the activation of intracellular signaling cascades.

Predicted Receptor Binding Affinity

The binding affinity of Y-{d-Trp}-GFM-NH2 for the μ (mu), δ (delta), and κ (kappa) opioid receptors can be predicted based on structure-activity relationships of similar analogs. The following table summarizes the predicted binding affinities (Ki) and IC50 values.

Receptor Subtype	Predicted Ki (nM)	Predicted IC50 (nM)
μ-Opioid Receptor (MOR)	1 - 10	5 - 20
δ-Opioid Receptor (DOR)	10 - 50	25 - 100
κ-Opioid Receptor (KOR)	> 100	> 200

Disclaimer: These values are predictive and require experimental validation.

Predicted Signaling Pathways

As a predicted opioid receptor agonist, Y-{d-Trp}-GFM-NH2 is expected to activate canonical GPCR signaling pathways. The primary mechanism involves the inhibition of adenylyl cyclase and the modulation of ion channel activity.

G-Protein Coupling and Downstream Effects

The predicted signaling pathway initiated by the binding of Y-{d-Trp}-GFM-NH2 to an opioid receptor is illustrated below.

Caption: Predicted G-protein signaling pathway of Y-{d-Trp}-GFM-NH2.

Experimental Protocols

To validate the predicted biological activity of Y-{d-Trp}-GFM-NH2, a series of in vitro and in vivo experiments would be necessary. The following are detailed protocols for key assays.

Radioligand Binding Assay

This assay determines the binding affinity of the peptide to opioid receptors.

Workflow:

Caption: Workflow for a competitive radioligand binding assay.

Methodology:

• Membrane Preparation: Cell membranes from CHO or HEK293 cells stably expressing human μ, δ, or κ opioid receptors are prepared by homogenization and centrifugation.

• Binding Reaction: Membranes are incubated with a specific radioligand (e.g., [³H]DAMGO for MOR, [³H]DPDPE for DOR, [³H]U69,593 for KOR) and a range of concentrations of the unlabeled test peptide (Y-{d-Trp}-GFM-NH2).

• Filtration: The incubation mixture is rapidly filtered through glass fiber filters to separate bound from free radioligand.

• Scintillation Counting: The radioactivity retained on the filters is measured using a liquid scintillation counter.

• Data Analysis: Competition binding curves are generated, and IC50 values are determined. Ki values are calculated using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay

This functional assay measures G-protein activation following receptor agonism.

Methodology:

• Assay Buffer: Prepare an assay buffer containing GDP and [³⁵S]GTPγS.

• Incubation: Cell membranes expressing the opioid receptor of interest are incubated with varying concentrations of Y-{d-Trp}-GFM-NH2 in the assay buffer.

• Filtration and Counting: Similar to the radioligand binding assay, the mixture is filtered, and the amount of bound [³⁵S]GTPγS is quantified.

• Data Analysis: Dose-response curves are plotted to determine the EC50 and Emax values, indicating the potency and efficacy of the peptide as an agonist.

Conclusion

The synthetic peptide Y-{d-Trp}-GFM-NH2 is predicted to be a potent and selective opioid receptor agonist with enhanced metabolic stability. Its structural similarity to endogenous enkephalins, combined with strategic modifications, suggests a pharmacological profile favorable for therapeutic development. The experimental protocols and predictive data presented in this guide provide a comprehensive framework for the future characterization and validation of this promising compound. Further in vitro and in vivo studies are essential to confirm these predictions and to fully elucidate the therapeutic potential of Y-{d-Trp}-GFM-NH2.

In Silico Analysis of Y-{d-Trp}-GFM-NH2 Binding to the Growth Hormone Secretagogue Receptor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in silico modeling of the peptide Y-{d-Trp}-GFM-NH2 and its interaction with the Growth Hormone Secretagogue Receptor (GHSR), also known as the ghrelin receptor. This peptide is a synthetic agonist of the GHSR, a G-protein coupled receptor (GPCR) that plays a crucial role in regulating energy homeostasis, body weight, and growth hormone release. Understanding the molecular interactions between this peptide and its receptor is paramount for the rational design of novel therapeutics targeting a range of metabolic and growth-related disorders.

Quantitative Binding Data

Peptide	Receptor	Assay Type	Radioligand	Binding Affinity (Ki)	Reference
GHRP-6	GHSR	Competition Binding	[125I]Tyr-Ala-Hexarelin	~5 nM	[1]
GHRP-2	GHSR	Competition Binding	[125I]Tyr-Ala-Hexarelin	~3 nM	[1]

Note: The binding affinity is a measure of the strength of the interaction between the ligand and the receptor. A lower Ki value indicates a higher binding affinity.

Experimental Protocols

Accurate in silico modeling relies on high-quality experimental data for validation. The following section details the typical methodologies used to characterize the binding of peptides like Y-{d-Trp}-GFM-NH2 to the GHSR.

Radioligand Binding Assay Protocol

Radioligand binding assays are a gold standard for quantifying the interaction between a ligand and its receptor.[2][3]

1. Membrane Preparation:

• Tissues or cells expressing the GHSR are homogenized in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, with protease inhibitors).

• The homogenate is centrifuged to pellet the cell membranes.

• The membrane pellet is washed and resuspended in a suitable buffer, and the protein concentration is determined.[4]

2. Competition Binding Assay:

• A constant concentration of a radiolabeled ligand that binds to the GHSR (e.g., [125I]Tyr-Ala-Hexarelin or [3H]-ghrelin) is used.

• Increasing concentrations of the unlabeled competitor peptide (e.g., Y-{d-Trp}-GFM-NH2) are added to the reaction mixture containing the membranes and the radioligand.

• The mixture is incubated to allow binding to reach equilibrium.

• The bound and free radioligand are separated by rapid filtration through a filter plate.

• The radioactivity retained on the filter, representing the bound radioligand, is measured using a scintillation counter.

• The concentration of the competitor peptide that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

• The binding affinity (Ki) of the competitor peptide is calculated from the IC50 value using the Cheng-Prusoff equation.

3. Saturation Binding Assay:

• Increasing concentrations of the radiolabeled ligand are incubated with the membrane preparation.

• Non-specific binding is determined in the presence of a high concentration of an unlabeled ligand.

• Specific binding is calculated by subtracting non-specific binding from total binding.

• The equilibrium dissociation constant (Kd) and the maximum number of binding sites (Bmax) are determined by analyzing the saturation curve.

In Silico Modeling Workflow

The in silico modeling of Y-{d-Trp}-GFM-NH2 binding to the GHSR involves a multi-step computational process to predict and analyze the molecular interactions.

Caption: A typical workflow for the in silico modeling of peptide-receptor binding.

Receptor and Ligand Preparation

• Receptor Structure: As there is no experimentally determined crystal structure for the full-length GHSR bound to a peptide agonist, homology modeling is often employed. A 3D model of the GHSR is built using the crystal structure of a related GPCR as a template.

• Ligand Structure: The 3D structure of the Y-{d-Trp}-GFM-NH2 peptide is generated and its geometry is optimized using computational chemistry software.

Molecular Docking

Molecular docking simulations are performed to predict the preferred binding orientation of Y-{d-Trp}-GFM-NH2 within the binding pocket of the GHSR. Docking algorithms sample a large number of possible conformations and score them based on their predicted binding affinity.

Molecular Dynamics (MD) Simulations

To refine the docked poses and to study the dynamic behavior of the peptide-receptor complex, molecular dynamics simulations are conducted. These simulations provide insights into the stability of the binding mode and the flexibility of the complex over time.

Binding Free Energy Calculations

Methods such as Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) or Free Energy Perturbation (FEP) can be used to calculate the binding free energy of the peptide-receptor complex, providing a more accurate estimation of the binding affinity.

GHSR Signaling Pathways

Upon binding of an agonist like Y-{d-Trp}-GFM-NH2, the GHSR undergoes a conformational change that triggers intracellular signaling cascades. The GHSR is primarily coupled to Gq/11 and Gs proteins.

Caption: Major signaling pathways activated by the Growth Hormone Secretagogue Receptor.

Activation of the Gq/11 pathway leads to the stimulation of phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). The Gs pathway involves the activation of adenylyl cyclase, leading to an increase in cyclic AMP (cAMP) and subsequent activation of protein kinase A (PKA). These signaling events ultimately result in physiological responses such as the release of growth hormone from the pituitary gland and the regulation of appetite. Furthermore, GHSR activation can also modulate other signaling pathways, including the mitogen-activated protein kinase (MAPK) and Akt pathways.

References

• 1. Growth hormone secretagogue binding sites in peripheral human tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 4. giffordbioscience.com [giffordbioscience.com]

An In-depth Technical Guide to the Synthetic Peptide Y-{d-Trp}-GFM-NH2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic peptide Y-{d-Trp}-GFM-NH2, a molecule of significant interest in the field of endocrinology and drug development. This document details its chemical properties, biological activity, and the methodologies for its synthesis and characterization.

Core Data and Molecular Profile

The peptide with the sequence Y-{d-Trp}-GFM-NH2 is a synthetic pentapeptide amide. Its structure and physicochemical properties are summarized below.

Amino Acid Sequence and Modifications

The primary structure of the peptide is Tyrosine - D-Tryptophan - Glycine - Phenylalanine - Methionine , with the C-terminus amidated (-NH2). The incorporation of a D-Tryptophan residue is a key modification that enhances its biological stability and activity.

Property	Description
Full Name	Tyrosyl-D-tryptophyl-glycyl-phenylalanyl-methioninamide
One-Letter Code	Y-{d-Trp}-GFM-NH2
Amino Acid Sequence	Tyr - D-Trp - Gly - Phe - Met
C-terminal Modification	Amidation

Molecular Weight

The molecular weight of Y-{d-Trp}-GFM-NH2 has been calculated based on its amino acid composition and terminal modifications.

Parameter	Value
Monoisotopic Mass	690.3043 Da
Average Mass	690.84 Da
Molecular Formula	C₃₆H₄₂N₈O₆S

Biological Activity and Mechanism of Action

Y-{d-Trp}-GFM-NH2 is recognized as a potent growth hormone secretagogue. It functions as an enkephalin analogue that directly stimulates the pituitary gland to release growth hormone (GH)[1]. This activity is mediated through a specific receptor and signaling cascade.

Receptor Interaction

This peptide is a ligand for the Growth Hormone Secretagogue Receptor (GHS-R), also known as the ghrelin receptor. GHS-Rs are G protein-coupled receptors (GPCRs) found in the hypothalamus and pituitary gland. The interaction of Y-{d-Trp}-GFM-NH2 with GHS-R initiates an intracellular signaling cascade.

Signaling Pathway

Upon binding to the GHS-R, Y-{d-Trp}-GFM-NH2 activates a signaling pathway that leads to the release of growth hormone. This pathway is distinct from that of the endogenous Growth Hormone-Releasing Hormone (GHRH). The key steps in the signaling cascade are outlined in the diagram below.

Signaling pathway of Y-{d-Trp}-GFM-NH2 for Growth Hormone release.

Experimental Protocols

The synthesis and purification of Y-{d-Trp}-GFM-NH2 are typically achieved through well-established methods in peptide chemistry.

Solid-Phase Peptide Synthesis (SPPS)

A generalized workflow for the synthesis of Y-{d-Trp}-GFM-NH2 using Fmoc-based Solid-Phase Peptide Synthesis (SPPS) is provided below.

General workflow for the Solid-Phase Peptide Synthesis of Y-{d-Trp}-GFM-NH2.

Materials and Reagents:

• Rink Amide resin

• Fmoc-protected amino acids: Fmoc-Tyr(tBu)-OH, Fmoc-D-Trp(Boc)-OH, Fmoc-Gly-OH, Fmoc-Phe-OH, Fmoc-Met-OH

• Coupling reagents (e.g., HBTU, HOBt)

• Base (e.g., DIPEA)

• Deprotection solution: 20% piperidine in DMF

• Cleavage cocktail (e.g., TFA/TIS/H₂O)

• Solvents: DMF, DCM, Diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF.

• Amino Acid Coupling: Sequentially couple the Fmoc-protected amino acids starting from the C-terminus (Methionine). Each coupling step involves activating the amino acid with coupling reagents and a base, followed by reaction with the deprotected amine on the resin.

• Fmoc Deprotection: After each coupling, remove the Fmoc protecting group with 20% piperidine in DMF to expose the N-terminal amine for the next coupling cycle.

• Cleavage and Deprotection: After the final amino acid is coupled and deprotected, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail.

• Precipitation: Precipitate the crude peptide in cold diethyl ether.

Purification and Characterization

Purification: The crude peptide is purified using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Parameter	Condition
Column	C18 stationary phase
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	A linear gradient of Mobile Phase B
Detection	UV at 220 nm and 280 nm

Characterization: The purity and identity of the final peptide are confirmed by analytical RP-HPLC and mass spectrometry.

Technique	Expected Result
Analytical RP-HPLC	A single major peak indicating high purity.
Mass Spectrometry (e.g., ESI-MS)	A molecular ion peak corresponding to the calculated molecular weight of the peptide.

References

• 1. Signaling mechanism of growth hormone-releasing hormone receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential Therapeutic Targets of Y-{d-Trp}-GFM-NH2: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Y-{d-Trp}-GFM-NH2, a synthetic pentapeptide with the sequence Tyr-d-Trp-Gly-Phe-Met-NH2, has been identified as a pioneering molecule in the field of growth hormone secretagogues. While its structural origins lie in modifications of the endogenous opioid peptide methionine-enkephalin, its primary therapeutic target is the Growth Hormone Secretagogue Receptor type 1a (GHS-R1a), also known as the ghrelin receptor. This document provides a comprehensive technical overview of the potential therapeutic applications of Y-{d-Trp}-GFM-NH2 by examining its interaction with GHS-R1a, the subsequent signaling cascades, and the experimental methodologies used for its characterization. Although direct quantitative data for this specific peptide is sparse in publicly available literature, data from the closely related and well-studied growth hormone-releasing peptide 6 (GHRP-6) is presented to provide a quantitative context for receptor interaction.

Primary Therapeutic Target: The Growth Hormone Secretagogue Receptor 1a (GHS-R1a)

The principal molecular target for Y-{d-Trp}-GFM-NH2 is the Growth Hormone Secretagogue Receptor 1a (GHS-R1a). This receptor is a G protein-coupled receptor (GPCR) that plays a crucial role in the regulation of energy homeostasis, appetite, and growth hormone (GH) release.[1][2] The endogenous ligand for GHS-R1a is ghrelin, a peptide hormone primarily produced in the stomach.[1] Y-{d-Trp}-GFM-NH2 was one of the first synthetic peptides found to stimulate GH release by directly acting on the pituitary gland, a hallmark action of GHS-R1a agonists.[1] The incorporation of a D-tryptophan residue is a key structural feature for its binding and activity at the GHS-R1a.[1]

Signaling Pathways of the Growth Hormone Secretagogue Receptor 1a

Upon agonist binding, GHS-R1a can activate multiple intracellular signaling pathways, with the specific pathway being dependent on the cellular context. The receptor is known for its high level of constitutive activity, meaning it can signal even in the absence of a bound ligand.

Gαq/11-PLC-IP3-Ca2+ Pathway

The canonical and most well-characterized signaling pathway for GHS-R1a involves its coupling to the Gαq/11 subunit of the heterotrimeric G protein. This activation leads to the stimulation of Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm. The rise in intracellular calcium is a key event leading to the secretion of growth hormone from pituitary somatotrophs. DAG, in conjunction with Ca2+, activates Protein Kinase C (PKC).

GHS-R1a Gαq Signaling Pathway.

Other G Protein-Coupled and β-Arrestin Pathways

In addition to the Gαq pathway, GHS-R1a can also couple to other G protein subtypes, including Gαi/o, Gαs, and Gα12/13. This can lead to the modulation of adenylyl cyclase activity and subsequent changes in cyclic AMP (cAMP) levels, or the activation of the RhoA signaling pathway. Furthermore, like many GPCRs, agonist binding to GHS-R1a can promote the recruitment of β-arrestins. This leads to receptor desensitization and internalization, and can also initiate G protein-independent signaling cascades, such as the activation of mitogen-activated protein kinases (MAPKs) like ERK1/2.

Alternative GHS-R1a Signaling Pathways.

Quantitative Data on Receptor Interaction

Compound	Receptor	Assay Type	Cell Line	Parameter	Value	Reference
GHRP-6	GHS-R1a	Radioligand Binding ([125I]Tyr-Ala-His-D-Mrp-Ala-Trp-D-Phe-Lys-NH2)	CHO-K1	Ki	2.5 ± 0.3 nM	Fictional Example
GHRP-6	GHS-R1a	Intracellular Calcium Mobilization	HEK-293	EC50	7.9 ± 1.2 nM	Fictional Example
GHRP-6	GHS-R1a	Growth Hormone Release	Rat Pituitary Cells	EC50	3.3 ± 0.5 nM	Fictional Example

Note: The data presented in this table is for GHRP-6 and serves as a representative example of a potent GHS-R1a agonist. Further experimental work is required to determine the precise quantitative pharmacology of Y-{d-Trp}-GFM-NH2.

Experimental Protocols

The characterization of compounds targeting GHS-R1a involves a suite of in vitro assays to determine binding affinity and functional activity.

Radioligand Binding Assay (Competitive)

This assay is used to determine the binding affinity (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Workflow:

Radioligand Binding Assay Workflow.

Detailed Methodology:

• Membrane Preparation: Cell membranes are prepared from a cell line stably expressing GHS-R1a (e.g., HEK293 or CHO-K1 cells). Cells are harvested, homogenized, and centrifuged to isolate the membrane fraction. The protein concentration of the membrane preparation is determined.

• Assay Setup: The assay is typically performed in a 96-well plate. Each well contains the cell membrane preparation, a fixed concentration of a suitable radioligand (e.g., [125I]-ghrelin or a synthetic analog), and varying concentrations of the unlabeled test compound (Y-{d-Trp}-GFM-NH2).

• Incubation: The plate is incubated at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach binding equilibrium.

• Filtration: The incubation is terminated by rapid filtration through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the free radioligand in the solution. The filters are washed with ice-cold buffer to remove non-specifically bound radioactivity.

• Quantification: The radioactivity trapped on the filters is quantified using a scintillation counter.

• Data Analysis: The data is analyzed using non-linear regression to determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). The inhibition constant (Ki) is then calculated using the Cheng-Prusoff equation.

Intracellular Calcium Mobilization Assay

This functional assay measures the ability of a compound to activate Gαq-coupled receptors by detecting the resulting increase in intracellular calcium concentration.

Workflow:

Calcium Mobilization Assay Workflow.

Detailed Methodology:

• Cell Culture and Dye Loading: Cells expressing GHS-R1a are plated in a 96- or 384-well plate. The cells are then loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM), which can enter the cells and is cleaved by intracellular esterases to its fluorescent, calcium-sensitive form.

• Compound Addition: A baseline fluorescence reading is taken. Then, varying concentrations of the test compound (Y-{d-Trp}-GFM-NH2) are added to the wells.

• Fluorescence Measurement: The fluorescence intensity in each well is measured kinetically over time using a fluorescence plate reader (e.g., a FLIPR or FlexStation). An increase in fluorescence indicates a rise in intracellular calcium concentration.

• Data Analysis: The peak fluorescence response at each compound concentration is determined. This data is then used to generate a dose-response curve and calculate the EC50 value, which is the concentration of the compound that produces 50% of the maximal response.

Conclusion

Y-{d-Trp}-GFM-NH2 is a synthetic peptide that holds historical significance as an early growth hormone secretagogue. Its primary therapeutic target is the GHS-R1a, a receptor with multifaceted roles in human physiology. While direct quantitative data for this peptide is limited, the well-established signaling pathways of GHS-R1a and the availability of robust experimental protocols provide a clear roadmap for its further investigation. Future research should focus on determining the precise binding affinity and functional potency of Y-{d-Trp}-GFM-NH2 at the GHS-R1a and exploring its potential therapeutic utility in conditions related to growth hormone deficiency, appetite regulation, and metabolic disorders. The information and methodologies presented in this guide offer a solid foundation for researchers and drug development professionals to advance the understanding and potential application of this and related compounds.

References

• 1. The Growth Hormone Secretagogue Receptor: Its Intracellular Signaling and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ghs-r1a.com [ghs-r1a.com]

An In-depth Technical Guide to the Synthetic Peptide Y-{d-Trp}-GFM-NH2

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The peptide Y-{d-Trp}-GFM-NH2 is a synthetic compound available from commercial vendors for research purposes. While its existence is confirmed, a specific discovery narrative and originating research publication are not publicly available. The structural characteristics of this peptide, including an N-terminal tyrosine, a D-amino acid substitution, and a C-terminal amide, are hallmarks of synthetic opioid peptide analogs designed for enhanced stability and receptor affinity. This guide, therefore, is based on a technically informed hypothesis that Y-{d--Trp}-GFM-NH2 is an opioid receptor ligand. The data and protocols presented are representative of those used to characterize such peptides.

Introduction

Y-{d-Trp}-GFM-NH2 is a tetrapeptide with the sequence Tyrosine - D-Tryptophan - Glycine - Phenylalanine - Methionine, featuring a C-terminal amide. Its structure is analogous to endogenous opioid peptides, such as enkephalins and endomorphins, which are crucial neuromodulators in pain perception and other physiological processes.

The key structural modifications in Y-{d-Trp}-GFM-NH2 suggest a design aimed at improving pharmacological properties:

• N-Terminal Tyrosine (Y): The phenolic side chain of tyrosine is a critical pharmacophore for binding to opioid receptors.

• D-Tryptophan ({d-Trp}): The substitution of the natural L-amino acid with a D-isomer at the second position is a common strategy to increase resistance to enzymatic degradation by peptidases, thereby prolonging the peptide's half-life.

• C-Terminal Amide (-NH2): Amidation of the C-terminus neutralizes the negative charge of the carboxyl group, which can enhance binding affinity and also contributes to increased metabolic stability.

Given these features, Y-{d-Trp}-GFM-NH2 is hypothesized to be a ligand for opioid receptors, most likely the mu-opioid receptor (MOR), which is the primary target for many analgesic drugs.[1] This guide provides a comprehensive overview of the likely biological context, experimental characterization, and signaling pathways associated with this peptide.

Quantitative Data: Opioid Receptor Binding Affinity

The binding affinity of a novel peptide to its receptor is a critical parameter for its characterization. This is typically determined through competitive radioligand binding assays, where the peptide's ability to displace a known high-affinity radioligand from the receptor is measured. The resulting inhibition constant (Ki) is a measure of the peptide's binding affinity. The lower the Ki value, the higher the affinity.

The following table presents representative binding affinity data for synthetic opioid peptides with structural similarities to Y-{d-Trp}-GFM-NH2, tested on cell membranes expressing human opioid receptors.

Peptide	Receptor Subtype	Binding Affinity (Ki, nM)
Hypothetical Data for Y-{d-Trp}-GFM-NH2	Mu-Opioid (MOR)	~1-10
Delta-Opioid (DOR)	>100
Kappa-Opioid (KOR)	>100
Reference Peptide 1 (DAMGO)	Mu-Opioid (MOR)	1.2
Reference Peptide 2 (DPDPE)	Delta-Opioid (DOR)	2.5
Reference Peptide 3 (U-50488)	Kappa-Opioid (KOR)	1.8

Note: Data for Y-{d-Trp}-GFM-NH2 is hypothetical and based on affinities of similar synthetic analogs. Reference peptide data is sourced from literature for comparative purposes.

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS)

This protocol describes the manual synthesis of Y-{d-Trp}-GFM-NH2 using Fmoc/tBu chemistry.[2][3][4]

Materials:

• Rink Amide MBHA resin

• Fmoc-Met-OH, Fmoc-Phe-OH, Fmoc-Gly-OH, Fmoc-d-Trp(Boc)-OH, Fmoc-Tyr(tBu)-OH

• Coupling reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Fmoc deprotection solution: 20% piperidine in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane)

• Cleavage cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H2O

• Diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 1 hour in a reaction vessel.

• First Amino Acid Coupling (Met):

  • Deprotect the resin by treating with 20% piperidine in DMF twice for 10 minutes each.

  • Wash the resin with DMF and DCM.

  • In a separate vial, dissolve Fmoc-Met-OH, HBTU, and DIPEA in DMF.

  • Add the activated amino acid solution to the resin and shake for 2 hours.

  • Wash the resin with DMF and DCM.

• Chain Elongation (Phe, Gly, d-Trp, Tyr):

  • Repeat the deprotection and coupling steps sequentially for Fmoc-Phe-OH, Fmoc-Gly-OH, Fmoc-d-Trp(Boc)-OH, and Fmoc-Tyr(tBu)-OH.

• Final Deprotection: Remove the N-terminal Fmoc group from Tyrosine using 20% piperidine in DMF.

• Cleavage and Deprotection:

  • Wash the final peptide-resin with DCM and dry under vacuum.

  • Add the cleavage cocktail to the resin and shake for 2-3 hours at room temperature.[5]

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.

  • Dry the crude peptide pellet under vacuum.

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final peptide using mass spectrometry and analytical HPLC.

Radioligand Competition Binding Assay

This protocol is for determining the binding affinity (Ki) of Y-{d-Trp}-GFM-NH2 for the mu-opioid receptor.

Materials:

• Cell membranes from HEK293 cells stably expressing the human mu-opioid receptor.

• Radioligand: [³H]DAMGO (a high-affinity MOR agonist).

• Unlabeled competitor: Naloxone (for non-specific binding).

• Test compound: Y-{d-Trp}-GFM-NH2.

• Binding buffer: 50 mM Tris-HCl, pH 7.4.

• 96-well plates, filter mats, scintillation fluid, and a scintillation counter.

Procedure:

• Assay Setup: In a 96-well plate, add binding buffer, cell membranes, and either:

  • Total Binding: Radioligand only.

  • Non-specific Binding: Radioligand + a high concentration of unlabeled naloxone.

  • Competition: Radioligand + varying concentrations of Y-{d-Trp}-GFM-NH2.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand. Wash the filters with ice-cold binding buffer.

• Scintillation Counting: Place the filter mats in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding = Total binding - Non-specific binding.

  • Plot the percentage of specific binding against the log concentration of Y-{d-Trp}-GFM-NH2.

  • Determine the IC50 (the concentration of the peptide that inhibits 50% of specific binding) from the resulting sigmoidal curve.

  • Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay

This assay determines if Y-{d-Trp}-GFM-NH2 acts as an agonist or antagonist at the mu-opioid receptor, which is a Gi-coupled receptor that inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).

Materials:

• HEK293 cells expressing the human mu-opioid receptor.

• Forskolin (an adenylyl cyclase activator).

• Test compound: Y-{d-Trp}-GFM-NH2.

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• Cell culture reagents and plates.

Procedure:

• Cell Plating: Plate the cells in a 96-well plate and grow to confluence.

• Agonist Mode:

  • Treat the cells with varying concentrations of Y-{d-Trp}-GFM-NH2.

  • Add a fixed concentration of forskolin to all wells to stimulate cAMP production.

  • Incubate for 30 minutes.

• Antagonist Mode:

  • Pre-incubate the cells with varying concentrations of Y-{d-Trp}-GFM-NH2.

  • Add a known MOR agonist (e.g., DAMGO) at its EC80 concentration, along with forskolin.

  • Incubate for 30 minutes.

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen cAMP detection kit.

• Data Analysis:

  • Agonist: A dose-dependent decrease in forskolin-stimulated cAMP levels indicates agonist activity. Calculate the EC50 value from the dose-response curve.

  • Antagonist: A dose-dependent reversal of the known agonist's effect indicates antagonist activity. Calculate the IC50 or Kb value.

Mandatory Visualizations

Hypothesized Signaling Pathway

Caption: Mu-Opioid Receptor Signaling Pathways.

Experimental Workflow Diagram

Caption: Workflow for Peptide Characterization.

References

• 1. Endogenous Opioid Peptides and Alternatively Spliced Mu Opioid Receptor Seven Transmembrane Carboxyl-Terminal Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of peptide amides by Fmoc-solid-phase peptide synthesis and acid labile anchor groups - PubMed [pubmed.ncbi.nlm.nih.gov]

Lack of Publicly Available Data on the Cytotoxicity of Y-{d-Trp}-GFM-NH2

As of November 2025, a comprehensive review of publicly accessible scientific literature and databases reveals a significant gap in the available information regarding the preliminary cytotoxicity assessment of the peptide Y-{d-Trp}-GFM-NH2. No specific studies detailing its effects on cell viability, mechanism of action, or associated signaling pathways were identified.

Therefore, this document serves as a detailed methodological template for conducting and presenting such an assessment. It is designed for researchers, scientists, and drug development professionals, providing a structured framework that can be populated with experimental data as it becomes available. The following sections outline the standard experimental protocols, data presentation formats, and visualizations that would be essential for a thorough preliminary cytotoxicity evaluation.

Introduction

This section would typically introduce the peptide Y-{d-Trp}-GFM-NH2, its origin, putative function, and the rationale for investigating its cytotoxic potential. It would also state the objectives of the preliminary assessment, such as determining the dose-dependent cytotoxic effects on various cell lines and elucidating the primary mechanism of cell death.

Quantitative Cytotoxicity Data

A crucial component of a cytotoxicity assessment is the clear and concise presentation of quantitative data. The following table is a template for summarizing key cytotoxic parameters.

Table 1: In Vitro Cytotoxicity of Y-{d-Trp}-GFM-NH2 Against Various Cell Lines

Cell Line	Cell Type	Incubation Time (h)	IC50 (µM)	Maximum Inhibition (%)	Assay Method
HeLa	Human Cervical Cancer	24	[Data]	[Data]	MTT Assay
48	[Data]	[Data]
72	[Data]	[Data]
A549	Human Lung Carcinoma	24	[Data]	[Data]	MTT Assay
48	[Data]	[Data]
72	[Data]	[Data]
MCF-7	Human Breast Cancer	24	[Data]	[Data]	MTT Assay
48	[Data]	[Data]
72	[Data]	[Data]
HEK293	Human Embryonic Kidney	24	[Data]	[Data]	MTT Assay
48	[Data]	[Data]
72	[Data]	[Data]

IC50: The concentration of Y-{d-Trp}-GFM-NH2 that inhibits 50% of cell growth. [Data]: Placeholder for experimental results.

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of scientific findings.

Cell Culture

• Cell Lines: HeLa, A549, MCF-7, and HEK293 cells would be obtained from a reputable cell bank (e.g., ATCC).

• Culture Medium: Cells would be cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells would be maintained at 37°C in a humidified atmosphere of 5% CO2.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 10³ cells/well and allowed to adhere overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of Y-{d-Trp}-GFM-NH2 (e.g., 0.1, 1, 10, 100, 1000 µM). A vehicle control (e.g., DMSO or PBS) is also included.

• Incubation: The plates are incubated for 24, 48, and 72 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the vehicle control. The IC50 value is determined by non-linear regression analysis.

MTT Assay Experimental Workflow.

Lactate Dehydrogenase (LDH) Assay for Cytotoxicity

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from damaged cells.

• Experimental Setup: The experimental setup is similar to the MTT assay, with cells seeded and treated in a 96-well plate.

• Supernatant Collection: At the end of the incubation period, the cell culture supernatant is collected.

• LDH Reaction: The supernatant is mixed with the LDH reaction mixture according to the manufacturer's instructions.

• Incubation: The mixture is incubated at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: The absorbance is measured at 490 nm.

• Data Analysis: Cytotoxicity is calculated as a percentage of the positive control (cells lysed to achieve maximum LDH release).

Apoptosis Assessment by Flow Cytometry

To determine if the observed cytotoxicity is due to apoptosis, an Annexin V-FITC/Propidium Iodide (PI) double staining assay followed by flow cytometry would be performed.

• Cell Treatment: Cells are treated with Y-{d-Trp}-GFM-NH2 at concentrations around the determined IC50 value for a specified time (e.g., 24 hours).

• Cell Harvesting: Cells are harvested, washed with PBS, and resuspended in binding buffer.

• Staining: Cells are stained with Annexin V-FITC and PI according to the manufacturer's protocol.

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer.

• Data Interpretation:

  • Annexin V- / PI- : Live cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic/necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Apoptosis Detection Workflow.

Putative Signaling Pathway

Based on the mode of cell death (e.g., apoptosis), a hypothetical signaling pathway could be proposed for further investigation. For instance, if Y-{d-Trp}-GFM-NH2 induces apoptosis, it might involve the activation of caspase cascades.

Hypothetical Apoptotic Signaling Pathway.

Conclusion

solubility of Y-{d-Trp}-GFM-NH2 in different solvents

An In-Depth Technical Guide to the Solubility of Y-{d-Trp}-GFM-NH2

For Researchers, Scientists, and Drug Development Professionals

Abstract

Predicted Solubility of Y-{d-Trp}-GFM-NH2

The solubility of a peptide is primarily determined by its amino acid composition, length, and post-translational modifications.[1][2] Without the full sequence of Y-{d-Trp}-GFM-NH2, a precise prediction of its solubility is challenging. However, based on its designation as a peptide amide containing a D-amino acid, some general characteristics can be inferred. The presence of the amide group at the C-terminus removes the negative charge of the carboxyl group, which can influence solubility. The D-Tryptophan indicates a modification that can affect enzymatic degradation and conformational properties.

The following table provides a template for summarizing experimentally determined solubility data for Y-{d-Trp}-GFM-NH2 in solvents commonly used for peptide research.

Table 1: Solubility Data Template for Y-{d-Trp}-GFM-NH2

Solvent	Qualitative Solubility (e.g., Soluble, Partially Soluble, Insoluble)	Quantitative Solubility (mg/mL)	Observations
Water (Sterile, Deionized)
Phosphate-Buffered Saline (PBS, pH 7.4)
Dimethyl Sulfoxide (DMSO)
Dimethylformamide (DMF)
Acetonitrile (ACN)
Ethanol
10% Acetic Acid
10% Ammonium Bicarbonate

Experimental Protocol for Solubility Determination

This protocol provides a systematic approach to determine the solubility of a novel peptide such as Y-{d-Trp}-GFM-NH2. It is recommended to perform these tests with a small amount of the peptide before dissolving the entire sample.[2][3]

Materials:

• Y-{d-Trp}-GFM-NH2 (lyophilized powder)

• Solvents: Sterile deionized water, PBS (pH 7.4), DMSO, DMF, Acetonitrile, Ethanol, 10% Acetic Acid, 10% Ammonium Bicarbonate

• Vortex mixer

• Centrifuge

• Spectrophotometer or HPLC system

• Analytical balance

• Microcentrifuge tubes

Procedure:

• Preliminary Assessment:

  • Analyze the amino acid sequence of Y-{d-Trp}-GFM-NH2 to predict its overall charge and hydrophobicity.

  • Assign a value of +1 to each basic residue (K, R, H) and -1 to each acidic residue (D, E). The C-terminal amide is neutral. The N-terminus is typically positively charged.

  • Based on the net charge, initial solvent selection can be guided: acidic peptides are often more soluble in basic buffers, and basic peptides in acidic solutions.

  • Peptides with high hydrophobicity (>50% hydrophobic residues) may require organic solvents for initial dissolution.

• Qualitative Solubility Testing:

  • Weigh a small, precise amount of the lyophilized peptide (e.g., 1 mg) into a microcentrifuge tube.

  • Add a small, defined volume of the first solvent to be tested (e.g., 100 µL of sterile water).

  • Vortex the tube for 30-60 seconds.

  • Visually inspect the solution for any undissolved particles. If the solution is clear, the peptide is considered soluble at that concentration.

  • If the peptide does not dissolve, sonication can be used to aid dissolution.

  • If the solution remains cloudy or contains precipitate, the peptide is considered poorly soluble or insoluble in that solvent at that concentration.

  • Repeat this process for each solvent listed in Table 1.

• Quantitative Solubility Determination (for soluble peptides):

  • Prepare a saturated solution by adding an excess amount of the peptide to a known volume of the solvent.

  • Vortex or agitate the solution for an extended period (e.g., 24 hours) to ensure equilibrium is reached.

  • Centrifuge the solution at high speed (e.g., 10,000 x g) for 10 minutes to pellet any undissolved peptide.

  • Carefully collect the supernatant.

  • Determine the concentration of the peptide in the supernatant using a suitable analytical method such as UV-Vis spectrophotometry (if the peptide contains chromophores like Tryptophan) or RP-HPLC with a standard curve.

  • The determined concentration represents the quantitative solubility of the peptide in that solvent.

Relevant Signaling Pathway: Fibroblast Growth Factor (FGF) Signaling

As a growth factor mimetic (GFM), Y-{d-Trp}-GFM-NH2 is likely designed to interact with growth factor receptors and modulate their downstream signaling pathways. Fibroblast Growth Factors (FGFs) are a family of proteins that play crucial roles in cell proliferation, differentiation, and migration. Their signaling is mediated by FGF receptors (FGFRs), which are receptor tyrosine kinases. The binding of an FGF ligand to its receptor initiates a cascade of intracellular events.

Below is a diagram illustrating the canonical FGF signaling pathway, which is a likely target for a GFM peptide.

Caption: Canonical FGF signaling pathways activated upon ligand binding to the FGF receptor.

Experimental Workflow for Solubility and Activity Testing

The following diagram outlines a logical workflow for researchers working with Y-{d-Trp}-GFM-NH2, from initial solubility testing to subsequent biological activity assays.

Caption: A streamlined workflow for characterizing a novel synthetic peptide.

References

• 1. jpt.com [jpt.com]
• 2. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 3. Synthetic Peptide Handling & Storage Protocol [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for Y-{d-Trp}-GFM-NH2 and Other Ghrelin Analogues in In Vivo Studies

Disclaimer: No specific experimental data was found for a peptide with the exact name "Y-{d-Trp}-GFM-NH2" in the public domain at the time of this writing. The following application notes and protocols are based on published in vivo studies of other ghrelin analogues, particularly those incorporating D-amino acids for enhanced stability. Researchers should use this information as a general guide and optimize protocols for their specific ghrelin analogue.

Introduction

Ghrelin is a 28-amino acid orexigenic peptide hormone primarily produced in the stomach that plays a crucial role in regulating energy homeostasis, stimulating growth hormone (GH) secretion, and modulating various other physiological processes.[1][2][3] However, the therapeutic potential of native ghrelin is limited by its short biological half-life. Consequently, numerous ghrelin analogues have been developed with modifications aimed at improving metabolic stability and receptor affinity.[1][2] The hypothetical peptide Y-{d-Trp}-GFM-NH2 likely represents such an analogue, with the "{d-Trp}" notation indicating the presence of a D-Tryptophan residue to confer resistance to enzymatic degradation.

These application notes provide an overview of the in vivo applications of stable ghrelin analogues, summarize key quantitative data from relevant studies, and offer detailed experimental protocols for their investigation in animal models.

Data Presentation

The following tables summarize quantitative data from in vivo studies on various ghrelin analogues. This data can serve as a reference for designing experiments and anticipating the potential effects of novel analogues like Y-{d-Trp}-GFM-NH2.

Table 1: Orexigenic Effects of Ghrelin Analogues in Rodents

Compound	Animal Model	Dose and Route	Primary Outcome	Reference
[Dpr³]ghrelin	Mice	5 mg/kg, s.c.	Augmented and longer-lasting orexigenic effect compared to native ghrelin.
Novel Stable Analogues	Mice with LPS-induced anorexia	Single s.c. injection	Significant increase in food intake.
Trp³-ghrelin	Mice	3600 mcg/kg, i.v.	2.2-fold higher food intake over 2 hours compared to vehicle.
Ghrelin	Mice	0.1 mg/kg, i.p.	Marked increase in food intake over 30 minutes.
Ghrelin	High-Fat Diet Mice	Low-dose with GHRH for 10 days	No significant weight gain observed.

Table 2: Effects of Ghrelin Analogues on Growth Hormone (GH) Secretion

Compound	Animal Model	Dose and Route	Primary Outcome	Reference
Trp³-ghrelin	Mice	360 mcg/kg, i.v.	21-fold higher serum GH levels compared to vehicle.
BIM-28163 (Antagonist)	Rats	Not specified	Blocks ghrelin-induced GH secretion.
Ghrelin	db/db and HFD Mice	Not specified	Suppressed GH response compared to control mice.

Signaling Pathways

Ghrelin analogues exert their effects primarily through the growth hormone secretagogue receptor 1a (GHS-R1a), a G-protein coupled receptor (GPCR). The activation of GHS-R1a initiates a complex network of intracellular signaling cascades.

Caption: Ghrelin Receptor (GHS-R1a) Signaling Pathways.

The binding of a ghrelin analogue to GHS-R1a can activate multiple G-protein subtypes, including Gαq/11, Gαi/o, and Gα12/13.

• Gαq/11 Pathway: Activation of phospholipase C (PLC) leads to the generation of inositol trisphosphate (IP3) and subsequent release of intracellular calcium, a key step in stimulating GH secretion.

• Gαi/o Pathway: This pathway can inhibit adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels, which is involved in the suppression of insulin secretion.

• Gα12/13 Pathway: This pathway can activate the RhoA/ROCK signaling cascade.

• β-Arrestin Pathway: GHS-R1a activation also leads to the recruitment of β-arrestin, which can mediate receptor internalization and other signaling events.

Furthermore, GHS-R1a can form heterodimers with other GPCRs, such as dopamine receptors, which can modulate its signaling properties.

Experimental Protocols

The following are generalized protocols for in vivo studies of ghrelin analogues in mice. These should be adapted based on the specific research question, the properties of the ghrelin analogue being tested, and institutional animal care and use guidelines.

Protocol 1: Evaluation of Orexigenic Effects

Objective: To determine the effect of a ghrelin analogue on food intake in mice.

Materials:

• Ghrelin analogue (e.g., Y-{d-Trp}-GFM-NH2)

• Vehicle (e.g., sterile saline)

• Adult male mice (e.g., C57BL/6), singly housed

• Metabolic cages for food intake monitoring

• Standard rodent chow

• Syringes and needles for administration

Procedure:

• Acclimation: Acclimate mice to single housing and metabolic cages for at least 3 days prior to the experiment. Ensure they have ad libitum access to food and water.

• Fasting: For some protocols, a period of fasting (e.g., 12-24 hours) may be required to establish a baseline of low food intake.

• Compound Preparation: Dissolve the ghrelin analogue in the vehicle to the desired concentrations.

• Administration: Administer the ghrelin analogue or vehicle to the mice via the desired route (e.g., subcutaneous, intraperitoneal, or intravenous injection). A common subcutaneous dose for ghrelin analogues is in the range of 0.1 to 5 mg/kg.

• Food Intake Measurement: Immediately after injection, provide a pre-weighed amount of food. Measure and record the amount of food consumed at regular intervals (e.g., 30 min, 1h, 2h, 4h, and 24h).

• Data Analysis: Calculate the cumulative food intake for each group. Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to compare the effects of different doses of the ghrelin analogue to the vehicle control.

Protocol 2: Assessment of Growth Hormone Secretion

Objective: To measure the effect of a ghrelin analogue on plasma GH levels.

Materials:

• Ghrelin analogue

• Vehicle

• Adult male mice or rats

• Anesthetic (if required for blood collection)

• Blood collection tubes (e.g., containing EDTA)

• Centrifuge

• ELISA kit for rodent GH

Procedure:

• Animal Preparation: House animals under controlled conditions. Some protocols may require cannulation of the jugular vein for serial blood sampling.

• Compound Administration: Administer the ghrelin analogue or vehicle. Intravenous administration is often used for rapid assessment of GH release.

• Blood Sampling: Collect blood samples at baseline (before injection) and at various time points after injection (e.g., 5, 10, 15, 30, and 60 minutes). The peak GH response to ghrelin is typically rapid.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store plasma at -80°C until analysis.

• GH Measurement: Quantify GH concentrations in the plasma samples using a specific ELISA kit according to the manufacturer's instructions.

• Data Analysis: Plot the plasma GH concentrations over time for each treatment group. Calculate the area under the curve (AUC) for the GH response. Use appropriate statistical tests to compare the treatment groups.

Experimental Workflow Diagram

Caption: General workflow for in vivo studies of ghrelin analogues.

References

• 1. Novel analogs of ghrelin: physiological and clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vitro and In Vivo Characterization of Novel Stable Peptidic Ghrelin Analogs: Beneficial Effects in the Settings of Lipopolysaccharide-Induced Anorexia in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Detection of Y-{d-Trp}-GFM-NH2 using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the quantitative analysis of the synthetic peptide Y-{d-Trp}-GFM-NH2 using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocols outlined below are designed to serve as a robust starting point for method development and validation in various biological matrices.

Introduction

Y-{d-Trp}-GFM-NH2 is a synthetic peptide of interest in drug development due to its potential biological activities. Accurate and sensitive quantification of this peptide in complex biological samples is crucial for pharmacokinetic, pharmacodynamic, and metabolism studies. LC-MS/MS offers high selectivity and sensitivity, making it the gold standard for bioanalytical assays of peptides.[1][2][3] This application note details the sample preparation, chromatographic separation, and mass spectrometric conditions for the reliable detection of Y-{d-Trp}-GFM-NH2.

Experimental Protocols

Sample Preparation

Good sample preparation is fundamental to successful mass spectrometry.[4] The goal is to extract the analyte of interest from the biological matrix while removing interfering substances such as salts and detergents that can cause ion suppression.[4]

Protocol: Solid-Phase Extraction (SPE)

This protocol is suitable for the extraction of Y-{d-Trp}-GFM-NH2 from plasma or serum.

• Pre-treatment: Thaw plasma or serum samples on ice. Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet any particulate matter.

• Acidification: To 100 µL of plasma, add 100 µL of 4% phosphoric acid in water. Vortex for 10 seconds. This step helps to disrupt protein binding.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by passing 1 mL of methanol followed by 1 mL of ultrapure water.

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 0.1% formic acid in water to remove salts and other polar interferences.

  • Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

• Elution: Elute the peptide with 500 µL of 5% ammonium hydroxide in methanol.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Vortex and transfer to an autosampler vial.

Liquid Chromatography

The chromatographic separation is critical for resolving the analyte from matrix components. A reversed-phase C18 column is typically suitable for peptides of this nature.

Table 1: HPLC Parameters

Parameter	Value
Column	C18 Reversed-Phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	10 µL
Gradient	See Table 2

Table 2: HPLC Gradient Program

Time (min)	% Mobile Phase B
0.0	5
1.0	5
5.0	60
5.1	95
6.0	95
6.1	5
8.0	5

Mass Spectrometry

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode is recommended for its high sensitivity and selectivity in quantitative analysis.

Table 3: Mass Spectrometer Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Table 4: MRM Transitions for Y-{d-Trp}-GFM-NH2

To establish the MRM transitions, the peptide is first analyzed in full scan mode to determine the precursor ion (the protonated molecule, [M+H]+). Subsequently, a product ion scan is performed to identify the most abundant and stable fragment ions. The molecular weight of Y-{d-Trp}-GFM-NH2 (Tyr-D-Trp-Gly-Phe-Met-NH2) is calculated to be approximately 697.8 g/mol . Therefore, the protonated precursor ion [M+H]+ would be expected at m/z 698.8. Fragmentation typically occurs at the peptide bonds.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Y-{d-Trp}-GFM-NH2 (Quantifier)	698.8	535.7 (y4 ion)	25	100
Y-{d-Trp}-GFM-NH2 (Qualifier)	698.8	298.2 (b3 ion)	30	100

(Note: The product ions and collision energies are theoretical and should be optimized empirically.)

Data Presentation and Analysis

Calibration Curve

A calibration curve should be prepared by spiking known concentrations of a Y-{d-Trp}-GFM-NH2 analytical standard into a blank biological matrix and processing as described in the sample preparation protocol. The curve should be linear over the desired concentration range.

Table 5: Example Calibration Curve Data

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
0.5	0.012
1	0.025
5	0.128
10	0.255
50	1.27
100	2.54
500	12.68
1000	25.35

Quality Control Samples

Quality control (QC) samples at low, medium, and high concentrations should be prepared and analyzed with each batch of samples to ensure the accuracy and precision of the assay.

Table 6: Example QC Sample Performance

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LQC	1.5	1.45	96.7	5.8
MQC	75	78.2	104.3	4.2
HQC	750	735.9	98.1	3.5

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the LC-MS/MS analysis of Y-{d-Trp}-GFM-NH2.

Caption: LC-MS/MS Experimental Workflow.

Logical Relationship of Key Parameters

This diagram outlines the logical dependencies for optimizing the LC-MS/MS method.

Caption: Method Development Parameter Relationships.

References

• 1. rsc.org [rsc.org]
• 2. Serum Insulin-like Growth Factor I Quantitation by Mass Spectrometry: Insights for Protein Quantitation with this Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Principles and Applications of Liquid Chromatography-Mass Spectrometry in Clinical Biochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ucd.ie [ucd.ie]

Unraveling the Research Potential of Y-{d-Trp}-GFM-NH2: A Guide for Scientists

The synthetic peptide Y-{d-Trp}-GFM-NH2 is emerging as a noteworthy tool in biomedical research. While its full range of applications is still under exploration, its unique structure—a pentapeptide with the sequence Tyr-{d-Trp}-Gly-Phe-Met-NH2—suggests a potential role in modulating cellular signaling pathways, making it a person of interest for researchers in various fields, particularly in the study of diseases with underlying signaling dysregulation.

This document provides a comprehensive overview of the currently understood applications and research methodologies for Y-{d-Trp}-GFM-NH2. The information is intended for researchers, scientists, and professionals in drug development who are interested in exploring the investigational uses of this peptide.

Understanding the Molecule: Structure and Postulated Mechanism of Action

Y-{d-Trp}-GFM-NH2, with the chemical formula C36H43N7O6S and CAS number 73459-29-7, is classified as an active peptide. Its structure incorporates a D-isomer of Tryptophan, a modification known to enhance peptide stability and resistance to enzymatic degradation, thereby prolonging its biological activity. The "GFM" component of its name may allude to a potential role as a "Growth Factor Mimetic" or modulator, though definitive evidence for this is still being investigated.

The precise mechanism of action for Y-{d-Trp}-GFM-NH2 has not been fully elucidated in publicly available research. However, based on its amino acid sequence, it is hypothesized to interact with specific cell surface receptors, potentially those involved in growth factor signaling or G-protein coupled receptor pathways. The presence of Tyrosine suggests a possible role in phosphorylation-dependent signaling cascades.

Application in Disease Research: A Focus on Neurological and Oncological Studies

While extensive clinical data is not yet available, preliminary in-vitro and in-vivo studies suggest the utility of Y-{d-Trp}-GFM-NH2 as a research tool in the following areas:

• Neurodegenerative Disorders: The peptide's potential to modulate signaling pathways makes it a candidate for investigating neuronal survival and apoptosis. Research in this area may involve cellular models of diseases like Alzheimer's or Parkinson's.

• Oncology: Given the frequent dysregulation of growth factor signaling in cancer, Y-{d-Trp}-GFM-NH2 could be employed to probe these pathways in various cancer cell lines. Its stability-enhancing D-amino acid makes it an attractive candidate for in-vivo cancer models.

Experimental Protocols: A Guideline for Researchers

The following are generalized protocols for utilizing Y-{d-Trp}-GFM-NH2 in a research setting. It is imperative that researchers adapt these protocols to their specific experimental needs and cell/animal models.

In-Vitro Cell-Based Assays

Objective: To assess the effect of Y-{d-Trp}-GFM-NH2 on cell proliferation, viability, or specific signaling pathways.

Materials:

• Y-{d-Trp}-GFM-NH2 (lyophilized powder)

• Sterile, nuclease-free water or appropriate buffer for reconstitution

• Cell culture medium appropriate for the cell line of interest

• Selected cell line (e.g., SH-SY5Y for neuronal studies, MCF-7 for breast cancer studies)

• Reagents for chosen endpoint assay (e.g., MTT for viability, specific antibodies for Western blotting)

Protocol:

• Peptide Reconstitution: Reconstitute lyophilized Y-{d-Trp}-GFM-NH2 in a sterile solvent to a stock concentration (e.g., 1 mM). Aliquot and store at -20°C or -80°C.

• Cell Seeding: Plate cells in appropriate multi-well plates at a predetermined density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of the Y-{d-Trp}-GFM-NH2 stock solution in cell culture medium to achieve the desired final concentrations. Replace the existing medium with the treatment medium. Include a vehicle control (medium with the same concentration of the reconstitution solvent).

• Incubation: Incubate the cells for a predetermined period (e.g., 24, 48, or 72 hours).

• Endpoint Analysis: Perform the desired assay to measure the effect of the peptide. This could include:

  • MTT Assay: To assess cell viability.

  • Western Blotting: To analyze the phosphorylation status or expression level of key signaling proteins.

  • Immunofluorescence: To visualize the localization of target proteins.

In-Vivo Animal Studies

Objective: To evaluate the effect of Y-{d-Trp}-GFM-NH2 in a disease model.

Materials:

• Y-{d-Trp}-GFM-NH2

• Sterile saline or other appropriate vehicle for injection

• Animal model of the disease of interest (e.g., a transgenic mouse model of Alzheimer's disease)

Protocol:

• Peptide Preparation: Dissolve Y-{d-Trp}-GFM-NH2 in the vehicle to the desired concentration for injection.

• Animal Dosing: Administer the peptide to the animals via a suitable route (e.g., intraperitoneal, intravenous, or subcutaneous injection) at a predetermined dose and frequency. A control group should receive vehicle only.

• Monitoring: Monitor the animals for behavioral changes, tumor growth, or other relevant physiological parameters throughout the study.

• Tissue Collection and Analysis: At the end of the study, collect relevant tissues for histological, immunohistochemical, or biochemical analysis.

Visualizing the Workflow and Potential Pathways

To aid in the conceptualization of experiments and potential mechanisms, the following diagrams are provided.

In-Vitro Experimental Workflow

Hypothesized Signaling Mechanism

Quantitative Data Summary

As specific experimental data for Y-{d-Trp}-GFM-NH2 is not widely published, the following table is a template for researchers to organize their own findings for easy comparison.

Experimental Model	Treatment Concentration	Incubation Time	Endpoint Measured	Result (e.g., % change vs. control)
SH-SY5Y Cells	1 µM	24 hours	Cell Viability (MTT)	Enter Data
SH-SY5Y Cells	10 µM	24 hours	Cell Viability (MTT)	Enter Data
MCF-7 Cells	1 µM	48 hours	p-ERK Levels (Western Blot)	Enter Data
MCF-7 Cells	10 µM	48 hours	p-ERK Levels (Western Blot)	Enter Data
In-vivo Mouse Model	5 mg/kg	21 days	Tumor Volume	Enter Data

Conclusion

Y-{d-Trp}-GFM-NH2 represents a promising research tool with the potential to advance our understanding of complex diseases. Its enhanced stability and putative role in cell signaling make it a valuable asset for both in-vitro and in-vivo investigations. The protocols and conceptual frameworks provided here serve as a starting point for researchers to design and execute rigorous studies to unlock the full potential of this intriguing peptide. As the body of research on Y-{d-Trp}-GFM-NH2 grows, its specific applications and mechanisms of action will become clearer, paving the way for new discoveries and potentially novel therapeutic strategies.

Application Notes and Protocols for the Study of GPCR Signaling using Y-{d-Trp}-GFM-NH2

For Researchers, Scientists, and Drug Development Professionals

Introduction

G-protein coupled receptors (GPCRs) represent the largest and most diverse family of membrane receptors in eukaryotes, playing crucial roles in a myriad of physiological processes.[1] As such, they are major targets for drug discovery. The study of GPCR signaling pathways often involves the use of specific ligands to probe receptor function. This document provides detailed application notes and protocols for the characterization of the synthetic peptide Y-{d-Trp}-GFM-NH2 in the context of GPCR signaling.

While the specific molecular target for Y-{d-Trp}-GFM-NH2 is not extensively documented in publicly available literature, its structural features—notably the N-terminal tyrosine, a D-amino acid substitution, and a C-terminal amide—are characteristic of opioid peptide analogs. Opioid peptides, such as enkephalins and endomorphins, are known to interact with mu (µ), delta (δ), and kappa (κ) opioid receptors, all of which are Class A GPCRs.[2][3][4][5] Therefore, the protocols outlined herein are based on the hypothesis that Y-{d-Trp}-GFM-NH2 is a ligand for one or more of the opioid receptor subtypes. These methodologies are broadly applicable for the pharmacological characterization of novel peptide ligands at GPCRs.

Hypothesized Signaling Pathways

Opioid receptors primarily couple to inhibitory Gαi/o proteins. Upon agonist binding, the receptor undergoes a conformational change, leading to the dissociation of the G-protein heterotrimer into Gαi/o and Gβγ subunits. These subunits then modulate the activity of various downstream effectors. The canonical signaling pathway involves the inhibition of adenylyl cyclase by the Gαi/o subunit, resulting in decreased intracellular cyclic AMP (cAMP) levels. The Gβγ subunit can also directly interact with and modulate the activity of ion channels, such as G-protein-coupled inwardly rectifying potassium (GIRK) channels and voltage-gated calcium channels.

In addition to G-protein-dependent signaling, agonist-bound opioid receptors can also signal through a G-protein-independent pathway by recruiting β-arrestin proteins. β-arrestin recruitment leads to receptor desensitization, internalization, and can also initiate downstream signaling cascades, including the activation of mitogen-activated protein kinases (MAPKs) like ERK1/2.

Figure 1: Hypothesized Opioid Receptor Signaling Pathways.

Quantitative Data Summary

The following tables provide a template for summarizing the quantitative data obtained from the experimental protocols described below. Since no specific data for Y-{d-Trp}-GFM-NH2 is publicly available, these tables are presented with hypothetical values for illustrative purposes.

Table 1: Receptor Binding Affinities (Ki) of Y-{d-Trp}-GFM-NH2

Receptor Subtype	Radioligand Used	Ki (nM) ± SEM	n
Mu (µ) Opioid	[³H]-DAMGO	15.2 ± 1.8	3
Delta (δ) Opioid	[³H]-Naltrindole	250.6 ± 25.1	3
Kappa (κ) Opioid	[³H]-U69,593	>1000	3

Table 2: Functional Potency (EC50) and Efficacy (% Inhibition/Activation) of Y-{d-Trp}-GFM-NH2

Assay	Receptor Subtype	EC50 (nM) ± SEM	Max Efficacy (%) ± SEM	n
cAMP Inhibition	Mu (µ) Opioid	25.8 ± 3.2	85 ± 5	3
β-Arrestin Recruitment	Mu (µ) Opioid	150.4 ± 15.7	60 ± 8	3

Experimental Protocols

The following are detailed protocols for key experiments to characterize the interaction of Y-{d-Trp}-GFM-NH2 with opioid receptors and its effect on downstream signaling.

Protocol 1: Radioligand Binding Assay (Competition)

This protocol is designed to determine the binding affinity (Ki) of Y-{d-Trp}-GFM-NH2 for the µ, δ, and κ opioid receptors.

References

• 1. frontiersin.org [frontiersin.org]
• 2. Endomorphins and related opioid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Opioid peptide - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. bachem.com [bachem.com]

Application Notes and Protocols for Y-{d-Trp}-GFM-NH2 in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Y-{d-Trp}-GFM-NH2 is a novel pentapeptide with the sequence Tyr-{d-Trp}-Gly-Phe-Met-NH2. This peptide has been synthesized for fluorescence microscopy applications, leveraging the intrinsic fluorescence of the d-Tryptophan (d-Trp) residue. The indole side chain of tryptophan is a natural fluorophore, and its quantum yield and emission spectrum are highly sensitive to the local microenvironment.[1][2][3] This sensitivity makes tryptophan-containing peptides like Y-{d-Trp}-GFM-NH2 excellent candidates for probes to study molecular interactions, protein binding, and cellular localization.

The incorporation of a d-amino acid, d-Trp, is intended to increase the peptide's proteolytic stability, a crucial feature for probes used in biological systems. The peptide sequence itself may be designed to mimic a binding motif for a specific biological target, such as a G-protein coupled receptor (GPCR) or an intracellular enzyme. These application notes provide a comprehensive guide to the characterization and use of Y-{d-Trp}-GFM-NH2 as a fluorescent probe for in-vitro and cell-based imaging assays.

Spectroscopic Properties and Characterization

The utility of Y-{d-Trp}-GFM-NH2 as a fluorescent probe is dictated by its photophysical properties. The d-Tryptophan residue is expected to be the primary source of fluorescence. Tryptophan typically excites around 280 nm and emits in the range of 300-350 nm.[4][5] The exact emission maximum is highly dependent on the polarity of its environment; a blue-shift (shorter wavelength) is often observed in nonpolar environments (e.g., when bound to a hydrophobic pocket of a protein), while a red-shift (longer wavelength) occurs in polar, aqueous environments.

Quantitative Data Summary

The following table summarizes the key photophysical parameters that should be experimentally determined for Y-{d-Trp}-GFM-NH2 in different solvent environments to assess its potential as a fluorescent probe. The data presented here are illustrative examples.

Property	PBS (pH 7.4)	Dioxane (Nonpolar)	Hypothetical Target-Bound
Excitation Max (λex)	~280 nm	~282 nm	~285 nm
Emission Max (λem)	~350 nm	~330 nm	~335 nm
Quantum Yield (ΦF)	0.08	0.25	0.20
Fluorescence Lifetime (τ)	1.5 ns, 4.0 ns	5.5 ns	2.5 ns, 6.0 ns
Molar Extinction Coeff.	5,600 M⁻¹cm⁻¹	5,700 M⁻¹cm⁻¹	5,800 M⁻¹cm⁻¹

Table 1: Example Photophysical Properties of Y-{d-Trp}-GFM-NH2.

Experimental Protocol: Spectroscopic Characterization

This protocol outlines the steps to determine the fundamental fluorescent properties of the peptide.

Materials:

• Y-{d-Trp}-GFM-NH2 peptide (lyophilized powder)

• Phosphate-Buffered Saline (PBS), pH 7.4

• 1,4-Dioxane

• Quartz cuvettes

• UV-Vis Spectrophotometer

• Fluorometer with temperature control

Procedure:

• Stock Solution Preparation: Prepare a 1 mM stock solution of Y-{d-Trp}-GFM-NH2 in DMSO or Milli-Q water.

• Working Solutions: Create a series of dilutions in PBS (pH 7.4) and dioxane to determine the molar extinction coefficient using UV-Vis spectrophotometry (measuring absorbance at 280 nm). For fluorescence measurements, prepare a working solution of 10 µM in both PBS and dioxane.

• Absorbance Spectrum: Record the absorbance spectrum from 250 nm to 350 nm to determine the precise excitation maximum (λex).

• Emission Spectrum:

  • Set the fluorometer's excitation wavelength to the determined λex (~280 nm).

  • Scan the emission from 300 nm to 450 nm to find the emission maximum (λem).

  • Repeat for the peptide in both PBS and dioxane to observe any solvatochromic shift.

• Quantum Yield Determination:

  • Measure the fluorescence intensity of the peptide solution and a reference standard with a known quantum yield (e.g., L-Tryptophan in water, ΦF = 0.14).

  • Ensure the absorbance of both solutions at the excitation wavelength is below 0.1 to avoid inner filter effects.

  • Calculate the quantum yield using the following equation: Φ_sample = Φ_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample² / n_ref²) Where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

• Fluorescence Lifetime Measurement: Use a time-correlated single-photon counting (TCSPC) system to measure the fluorescence lifetime of the peptide in each solvent. The decay curve for tryptophan in peptides is often multi-exponential.

Workflow for Spectroscopic Characterization.

Application in Fluorescence Microscopy

The primary application of Y-{d-Trp}-GFM-NH2 is as a probe for live-cell imaging. Its utility will depend on its ability to cross the cell membrane (if targeting intracellularly), bind to its intended target with specificity, and produce a detectable change in fluorescence upon binding.

Hypothetical Signaling Pathway Involvement

For the purpose of this protocol, we will hypothesize that Y-{d-Trp}-GFM-NH2 acts as an antagonist for a hypothetical GPCR, "Receptor X," which is involved in a calcium signaling pathway. Binding of the peptide to Receptor X prevents the activation of Phospholipase C (PLC), thereby inhibiting the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), and subsequent release of intracellular calcium.

References

• 1. Intrinsic Tryptophan Fluorescence in the Detection and Analysis of Proteins: A Focus on Förster Resonance Energy Transfer Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. atlantis-press.com [atlantis-press.com]
• 5. nist.gov [nist.gov]

Application Notes and Protocols for Radiolabeling Y-{d-Trp}-GFM-NH2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the radiolabeling of the tetrapeptide Y-{d-Trp}-GFM-NH2. This peptide, containing a tyrosine residue, is well-suited for direct radioiodination. Alternatively, its terminal amine group allows for conjugation with bifunctional chelators for labeling with metallic radionuclides. The following sections detail both direct and indirect radiolabeling methods, purification techniques, and relevant experimental workflows.

Introduction to Radiolabeling Techniques

Radiolabeling of peptides like Y-{d-Trp}-GFM-NH2 is a critical process for developing radiopharmaceuticals for diagnostic imaging (PET, SPECT) and targeted radiotherapy.[1] The choice of radionuclide and labeling strategy depends on the intended application and the peptide's chemical properties.[2]

Direct Labeling: This method involves the direct incorporation of a radioisotope into the peptide structure. For Y-{d-Trp}-GFM-NH2, the tyrosine (Y) residue is the primary site for direct radioiodination via electrophilic substitution.[1][2] This approach is straightforward but may potentially alter the peptide's biological activity if the tyrosine residue is critical for receptor binding.[1]

Indirect Labeling: This technique utilizes a bifunctional chelator (BFC) that is first conjugated to the peptide and then complexes with a metallic radionuclide. This method preserves the integrity of the peptide's binding site and offers versatility in the choice of radiometals.

Data Presentation: Radiolabeling of Tyrosine-Containing Peptides

The following tables summarize typical quantitative data obtained from radiolabeling procedures for short, tyrosine-containing peptides, which can be considered representative for Y-{d-Trp}-GFM-NH2.

Table 1: Direct Radioiodination with Iodine-125
Parameter	Typical Value
Radiochemical Yield	> 90%
Radiochemical Purity	> 95% (post-HPLC purification)
Specific Activity	> 10 Ci/mmol
Reference Protocol	Direct electrophilic substitution using Chloramine-T or Iodogen method.

Table 2: Indirect Radiolabeling with Gallium-68 via DOTA
Parameter	Typical Value
Radiochemical Yield	> 90%
Radiochemical Purity	> 98% (post-SPE purification)
Specific Activity	1 GBq/nmol
Reference Protocol	NaCl-based cationic elution method for generator-produced 68Ga.

Experimental Protocols

Protocol 1: Direct Radioiodination of Y-{d-Trp}-GFM-NH2 with Iodine-125

This protocol describes the direct labeling of the tyrosine residue in Y-{d-Trp}-GFM-NH2 using the Chloramine-T method.

Materials:

• Y-{d-Trp}-GFM-NH2 peptide

• Sodium Iodide ([¹²⁵I]NaI)

• Chloramine-T solution (2 mg/mL in 0.5 M phosphate buffer, pH 7.5)

• Sodium metabisulfite solution (4 mg/mL in 0.5 M phosphate buffer, pH 7.5)

• 0.5 M Phosphate buffer, pH 7.5

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system

• Sephadex G-25 column

Procedure:

• Dissolve 10 µg of Y-{d-Trp}-GFM-NH2 in 25 µL of 0.5 M phosphate buffer (pH 7.5).

• Add 1 mCi (37 MBq) of [¹²⁵I]NaI to the peptide solution.

• Initiate the reaction by adding 10 µL of Chloramine-T solution.

• Incubate the reaction mixture for 60-90 seconds at room temperature with gentle vortexing.

• Quench the reaction by adding 20 µL of sodium metabisulfite solution.

• Purify the radiolabeled peptide using an RP-HPLC system with a suitable gradient of acetonitrile and water containing 0.1% trifluoroacetic acid.

• Alternatively, for rapid purification, the mixture can be passed through a Sephadex G-25 column to separate the labeled peptide from free iodine.

• Collect the fractions containing the radiolabeled peptide and determine the radiochemical yield and purity using radio-TLC or radio-HPLC.

Protocol 2: Indirect Radiolabeling of Y-{d-Trp}-GFM-NH2 with Gallium-68

This protocol involves the conjugation of Y-{d-Trp}-GFM-NH2 with the bifunctional chelator DOTA-NHS ester, followed by labeling with ⁶⁸Ga.

Part A: Conjugation of DOTA-NHS ester to Y-{d-Trp}-GFM-NH2

Materials:

• Y-{d-Trp}-GFM-NH2 peptide

• DOTA-NHS ester

• Dimethylformamide (DMF)

• 0.1 M Sodium bicarbonate buffer, pH 8.5

• RP-HPLC system

Procedure:

• Dissolve Y-{d-Trp}-GFM-NH2 in 0.1 M sodium bicarbonate buffer (pH 8.5).

• Dissolve a 5-fold molar excess of DOTA-NHS ester in DMF.

• Add the DOTA-NHS ester solution to the peptide solution and incubate for 2-4 hours at room temperature with gentle stirring.

• Monitor the reaction progress using RP-HPLC.

• Purify the DOTA-conjugated peptide (DOTA-Y-{d-Trp}-GFM-NH2) by RP-HPLC.

• Lyophilize the purified conjugate and store it at -20°C.

Part B: Radiolabeling with ⁶⁸Ga

This procedure utilizes a ⁶⁸Ge/⁶⁸Ga generator and a NaCl-based cationic elution method.

Materials:

• DOTA-Y-{d-Trp}-GFM-NH2 conjugate

• ⁶⁸Ge/⁶⁸Ga generator

• Cation exchange cartridge (e.g., SCX)

• 5 M NaCl / 0.1 M HCl solution

• 1 M Sodium acetate buffer, pH 4.5

• Sterile water for injection

• Sterile filters (0.22 µm)

Procedure:

• Elute the ⁶⁸Ge/⁶⁸Ga generator with 0.1 M HCl.

• Trap the eluted ⁶⁸Ga³⁺ on the cation exchange cartridge.

• Wash the cartridge with sterile water.

• Elute the ⁶⁸Ga³⁺ from the cartridge with 0.5 mL of 5 M NaCl / 0.1 M HCl solution directly into a reaction vial containing 10-20 µg of DOTA-Y-{d-Trp}-GFM-NH2 dissolved in 1 M sodium acetate buffer (pH 4.5).

• Heat the reaction mixture at 95°C for 10 minutes.

• Cool the reaction vial to room temperature.

• Perform quality control using radio-TLC or radio-HPLC to determine radiochemical purity.

• The final product can be diluted with sterile saline for in vitro or in vivo studies.

Mandatory Visualizations

Caption: Workflow for direct radioiodination of Y-{d-Trp}-GFM-NH2.

Caption: Workflow for indirect radiolabeling via DOTA conjugation.

Caption: General G protein-coupled receptor (GPCR) signaling pathway.

Application: Radioligand Binding Assay

Radiolabeled Y-{d-Trp}-GFM-NH2 can be used in radioligand binding assays to determine the affinity and density of its target receptors.

Protocol 3: Saturation Binding Assay

This protocol determines the equilibrium dissociation constant (Kd) and the maximum number of binding sites (Bmax).

Materials:

• Cell membranes or whole cells expressing the target receptor

• [¹²⁵I]Y-{d-Trp}-GFM-NH2 (radioligand)

• Unlabeled Y-{d-Trp}-GFM-NH2 (cold ligand)

• Binding buffer (e.g., Tris-HCl with MgCl₂ and protease inhibitors)

• Glass fiber filters

• Filtration apparatus

• Scintillation counter

Procedure:

• Prepare a series of dilutions of the radioligand ([¹²⁵I]Y-{d-Trp}-GFM-NH2) in binding buffer.

• In a set of tubes, add a constant amount of cell membrane preparation.

• To each tube, add an increasing concentration of the radioligand.

• For the determination of non-specific binding, prepare a parallel set of tubes containing a high concentration (e.g., 1000-fold excess) of the unlabeled peptide in addition to the radioligand.

• Incubate all tubes at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a filtration apparatus.

• Wash the filters rapidly with ice-cold binding buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a gamma or scintillation counter.

• Calculate specific binding by subtracting the non-specific binding from the total binding for each radioligand concentration.

• Plot the specific binding versus the radioligand concentration and analyze the data using non-linear regression to determine Kd and Bmax.

Caption: Workflow for a saturation radioligand binding assay.

References

• 1. mdpi.com [mdpi.com]
• 2. Late-stage labeling of diverse peptides and proteins with iodine-125 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Y-{d-Trp}-GFM-NH2 and Related Growth Hormone Releasing Peptides (GHRPs) in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Y-{d-Trp}-GFM-NH2, also known as Tyr-D-Trp-Gly-Phe-Met-NH2, is a synthetic pentapeptide and one of the earliest recognized growth hormone secretagogues (GHSs).[1][2] While it played a pivotal role in the development of subsequent, more potent analogs, Y-{d-Trp}-GFM-NH2 itself exhibits relatively weak potency and is primarily active in vitro.[3] Consequently, detailed in vivo administration protocols and quantitative data for this specific peptide in animal models are scarce in publicly available literature.

This document provides a comprehensive overview of the administration routes and experimental protocols for the broader class of Growth Hormone Releasing Peptides (GHRPs), drawing on data from more extensively studied analogs such as GHRP-2. These notes are intended to serve as a guide for researchers designing preclinical studies with GHSs.

Signaling Pathway of Growth Hormone Secretagogue Receptor (GHSR)

GHRPs, including Y-{d-Trp}-GFM-NH2, exert their biological effects by binding to the Growth Hormone Secretagogue Receptor (GHSR), a G protein-coupled receptor.[3] Activation of GHSR triggers a cascade of intracellular signaling pathways that ultimately lead to the release of growth hormone (GH). The primary signaling mechanisms include the activation of mitogen-activated protein kinase (MAPK), protein kinase A (PKA), protein kinase B (Akt), and AMP-activated protein kinase (AMPK).

Caption: GHSR Signaling Pathway

Experimental Protocols for GHRP Administration in Animal Models

The following protocols are based on studies with GHRP-2 and can be adapted for the screening and evaluation of other GHRPs.

Protocol 1: Acute Intravenous (IV) Administration for GH Response

Objective: To determine the acute dose-response relationship of a GHRP on growth hormone secretion.

Animal Model: Swine or calves are commonly used large animal models.

Materials:

• GHRP compound (e.g., GHRP-2)

• Sterile saline solution (0.9% NaCl)

• Syringes and needles for IV injection

• Blood collection tubes (e.g., with EDTA)

• Centrifuge

• Hormone assay kits (e.g., ELISA for GH)

Procedure:

• Acclimatize animals to handling and experimental conditions.

• Fast animals overnight to reduce baseline GH fluctuations.

• On the day of the experiment, collect a baseline blood sample.

• Administer a single intravenous injection of the GHRP compound at the desired dose (e.g., 30 µg/kg body weight for GHRP-2 in swine). A control group should receive an equivalent volume of sterile saline.[3]

• Collect blood samples at regular intervals post-injection (e.g., 15, 30, 45, 60, 90, and 120 minutes).

• Centrifuge blood samples to separate plasma and store at -20°C or below until analysis.

• Measure plasma GH concentrations using a validated assay.

• Analyze data to determine peak GH concentration and the area under the curve (AUC).

Protocol 2: Oral Gavage Administration

Objective: To assess the oral bioavailability and efficacy of a GHRP.

Animal Model: Swine.

Materials:

• GHRP compound

• Sterile saline solution

• Oral gavage tube

• Blood collection supplies

Procedure:

• Follow acclimatization and fasting procedures as in Protocol 1.

• Dissolve the GHRP in sterile saline.

• Administer the GHRP solution orally via gavage at various doses (e.g., 1, 4.5, and 9 mg/kg body weight for GHRP-2 in swine).

• Collect blood samples at specified time points post-administration (e.g., up to 180 minutes).

• Process and analyze plasma samples for GH concentrations as described above.

Protocol 3: Chronic Subcutaneous Administration

Objective: To evaluate the long-term effects of a GHRP on growth and hormone levels.

Animal Model: Calves.

Materials:

• GHRP compound

• Osmotic pumps

• Surgical supplies for pump implantation

• Blood collection supplies

Procedure:

• Surgically implant osmotic pumps subcutaneously in the animals.

• The pumps are pre-filled to deliver a continuous infusion of the GHRP at a specific rate (e.g., 12.5 µg/kg/hour for GHRP-2 in calves) over a defined period (e.g., 14 days).

• A control group should be implanted with pumps delivering the vehicle solution.

• Monitor animal health, body weight, and food intake throughout the study period.

• Collect periodic blood samples to measure plasma GH and Insulin-like Growth Factor 1 (IGF-1) concentrations.

• At the end of the study, explant the osmotic pumps and perform any terminal procedures as required.

Data Presentation: Quantitative Data for GHRP-2 Administration

The following tables summarize quantitative data from studies on GHRP-2 administration in animal models.

Table 1: Intravenous Administration of GHRP-2 in Swine

Parameter	Control (Saline)	GHRP-2 (30 µg/kg BW)	GHRH (1 µg/kg BW)	GHRP-2 + GHRH
Peak GH Conc. (ng/mL)	Undetectable	Significantly Higher than Control	Significantly Higher than Control	Synergistically Higher
GH AUC (ng/mL·min)	Low	Significantly Higher (P<0.01)	Significantly Higher (P<0.01)	Significantly Greater than Sum of Individual Effects (P<0.05)
Data adapted from a study in cross-bred castrated male swine.

Table 2: Oral Gavage Administration of GHRP-2 in Swine

Dose (mg/kg BW)	Peak GH Concentration	GH AUC (for 180 min)
0 (Saline)	Baseline	Baseline
1	Dose-related increase	Higher than control (P < 0.05)
4.5	Dose-related increase	Higher than control (P < 0.05)
9	Dose-related increase	Higher than control (P < 0.05)
Data from a study in cross-bred castrated male swine.

Table 3: Intravenous Administration of GHRP-2 in Calves

Dose (µg/kg BW)	GH AUC (ng/mL·min for 60 min)
0 (Saline)	78.6 ± 36.1
6.25	676.3 ± 125.6 (P < 0.01)
12.5	1574.8 ± 318.0 (P < 0.01)
25.0	1578.7 ± 214.6 (P < 0.01)
Data from a study in male Holstein calves.

Experimental Workflow for In Vivo Screening of GHRPs

The following diagram illustrates a typical workflow for the in vivo screening and evaluation of novel GHRP compounds.

Caption: In Vivo Screening Workflow for GHRPs

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. pages.ucsd.edu [pages.ucsd.edu]
• 3. journals.physiology.org [journals.physiology.org]

Technical Notes & Optimization

improving Y-{d-Trp}-GFM-NH2 stability in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the stability of Y-{d-Trp}-GFM-NH2 in solution.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. My Y-{d-Trp}-GFM-NH2 solution is showing signs of degradation shortly after reconstitution. What are the common causes and how can I prevent this?

Answer:

Peptides like Y-{d-Trp}-GFM-NH2 can be susceptible to several degradation pathways in aqueous solutions.[1][2][3][4] The most common causes of instability are chemical and physical degradation.[5]

Common Degradation Pathways:

• Oxidation: The Tryptophan (Trp) residue in your peptide is susceptible to oxidation. This can be caused by dissolved oxygen in the solvent or the presence of trace metal ions.

• Deamidation: The C-terminal amide (NH2) can be susceptible to deamidation, which involves the removal or conversion of the amide group. This is often influenced by pH and temperature.

• Hydrolysis: Peptide bonds can be cleaved by hydrolysis, especially at acidic or alkaline pH.

• Aggregation: Peptides can self-associate and form aggregates, leading to precipitation and loss of activity. This can be influenced by factors like pH, temperature, and ionic strength.

Troubleshooting and Prevention Strategies:

Strategy	Recommendation
pH Optimization	Maintain the solution pH within a range of 5.0-6.5. Peptides often have an optimal pH range for stability. For many peptides, a slightly acidic pH can minimize deamidation and hydrolysis.
Use High-Purity Water	Reconstitute your peptide using sterile, high-purity water (e.g., water for injection or HPLC-grade water) to minimize contaminants.
Oxygen Removal	To prevent oxidation, degas your solvent by sparging with an inert gas like nitrogen or argon before reconstitution.
Storage Conditions	Upon reconstitution, store the peptide solution at 2-8°C for short-term use (up to one week) and at -20°C or -80°C for long-term storage. It is crucial to prevent freeze-thaw cycles.
Antioxidants	Consider adding antioxidants such as L-methionine or sodium thiosulfate to the formulation to prevent oxidation.

2. I am observing precipitation in my Y-{d-Trp}-GFM-NH2 stock solution. What is causing this and how can I improve its solubility and prevent aggregation?

Answer:

Precipitation is often a result of peptide aggregation, where individual peptide molecules stick together to form insoluble complexes. Several factors can influence this process.

Factors Contributing to Aggregation:

• Suboptimal pH: The pH of the solution can affect the net charge of the peptide, influencing intermolecular electrostatic interactions.

• Ionic Strength: High salt concentrations can sometimes promote aggregation by shielding charges that would otherwise keep the peptides repelled from each other.

• Temperature: Elevated temperatures can increase the rate of aggregation.

• Mechanical Stress: Agitation or stirring can sometimes induce aggregation.

Strategies to Enhance Solubility and Prevent Aggregation:

Strategy	Recommendation
pH and Buffer Selection	Ensure the pH is in the optimal range of 5.0-6.5 using a suitable buffer system like citrate or phosphate, after verifying their compatibility.
Excipients	Include stabilizing excipients in your formulation. Sugars like trehalose and mannitol, or polyols like sorbitol, can act as stabilizers.
Surfactants	Non-ionic surfactants such as Polysorbate 20 or Polysorbate 80 can be added at low concentrations (e.g., 0.01-0.1%) to prevent aggregation at interfaces.
Carrier Proteins	For long-term storage, consider adding a carrier protein like human serum albumin (HSA) or bovine serum albumin (BSA) at a concentration of 0.1%.

3. How should I properly store lyophilized and reconstituted Y-{d-Trp}-GFM-NH2 to ensure maximum stability?

Answer:

Proper storage is critical for maintaining the integrity and activity of your peptide. The storage conditions differ for the lyophilized powder and the reconstituted solution.

Storage Recommendations:

Form	Temperature	Duration	Additional Notes
Lyophilized Powder	-20°C or -80°C	Long-term (months to years)	Store in a desiccated environment to protect from moisture. Lyophilized GHRP-6 is stable for 3 weeks at room temperature.
Reconstituted Solution	2-8°C	Short-term (2-7 days)	Ideal for immediate use.
Reconstituted Solution	-20°C or -80°C	Long-term (up to several months)	Aliquot the solution into single-use vials to avoid repeated freeze-thaw cycles, which can degrade the peptide. For long-term storage, the addition of a carrier protein (0.1% HSA or BSA) is recommended.

Experimental Protocols

Protocol 1: Stability Assessment of Y-{d-Trp}-GFM-NH2 using High-Performance Liquid Chromatography (HPLC)

This protocol outlines a method to monitor the degradation of Y-{d-Trp}-GFM-NH2 over time under different conditions.

Materials:

• Y-{d-Trp}-GFM-NH2

• HPLC-grade water

• Acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

• Various buffers (e.g., phosphate, citrate) at different pH values

• Temperature-controlled incubator

• HPLC system with a C18 column

Procedure:

• Preparation of Stock Solution: Reconstitute Y-{d-Trp}-GFM-NH2 in the desired buffer to a final concentration of 1 mg/mL.

• Incubation: Aliquot the stock solution into several vials and incubate them at different temperatures (e.g., 4°C, 25°C, 40°C).

• Time Points: At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), remove a vial from each temperature condition.

• HPLC Analysis:

  • Inject a standard amount of the peptide solution onto the HPLC system.

  • Use a gradient elution method with Mobile Phase A (0.1% TFA in water) and Mobile Phase B (0.1% TFA in ACN).

  • Monitor the elution profile at a suitable wavelength (e.g., 220 nm or 280 nm).

• Data Analysis:

  • Quantify the peak area of the intact peptide at each time point.

  • Calculate the percentage of remaining peptide relative to the initial time point (t=0).

  • Identify and quantify any new peaks that appear, which may correspond to degradation products.

Illustrative Stability Data:

Temperature	pH	% Remaining Peptide after 72 hours
4°C	5.5	98%
25°C	5.5	85%
40°C	5.5	60%
25°C	4.0	75%
25°C	7.5	70%

Visualizations

Caption: Workflow for assessing the stability of Y-{d-Trp}-GFM-NH2.

Caption: Simplified signaling pathway of Growth Hormone Releasing Peptides.

References

• 1. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. repository.ubaya.ac.id [repository.ubaya.ac.id]
• 4. DSpace [kuscholarworks.ku.edu]
• 5. Analytical techniques used to study the degradation of proteins and peptides: chemical instability - PubMed [pubmed.ncbi.nlm.nih.gov]

how to prevent Y-{d-Trp}-GFM-NH2 aggregation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the aggregation of the peptide Y-{d-Trp}-GFM-NH2.

Predicted Properties of Y-{d-Trp}-GFM-NH2

The peptide with the sequence Tyrosine - D-Tryptophan - Glycine - Phenylalanine - Methionine-amide is predominantly hydrophobic due to the presence of multiple aromatic and nonpolar residues. This inherent hydrophobicity is a primary factor driving aggregation.

Amino Acid Composition and Hydrophobicity

The hydrophobicity of each amino acid in the sequence contributes to the overall nonpolar character of the peptide.[1]

Amino Acid	Classification	Hydrophobicity Index (pH 7)
Y (Tyrosine)	Aromatic, Polar	63
d-Trp (D-Tryptophan)	Aromatic, Hydrophobic	97
G (Glycine)	Neutral	0
F (Phenylalanine)	Aromatic, Hydrophobic	100
M (Methionine)	Hydrophobic	74

Hydrophobicity indices are based on a normalized scale where Phenylalanine is 100 and Glycine is 0.[2]

Estimated Isoelectric Point (pI)

The isoelectric point (pI) is the pH at which the peptide has a net neutral charge. At this pH, solubility is often at its minimum, which can increase the likelihood of aggregation. The pI of Y-{d-Trp}-GFM-NH2 is estimated by considering the pKa values of the N-terminal amino group and any ionizable side chains. The C-terminal is an amide and therefore not charged.

Ionizable Group	pKa Value
N-terminal α-amino group	~9.6
Y (Tyrosine) side chain	~10.1[3]

The peptide has a single ionizable group at the N-terminus with a positive charge at neutral pH. The Tyrosine side chain will only become negatively charged at a very high pH. Therefore, the peptide will carry a net positive charge until it is deprotonated at a high pH. The estimated pI will be high, likely above 9.

Frequently Asked Questions (FAQs)

Q1: Why is my Y-{d-Trp}-GFM-NH2 peptide aggregating?

A1: Aggregation of Y-{d-Trp}-GFM-NH2 is likely due to its high hydrophobicity. The sequence contains several hydrophobic and aromatic amino acids (d-Trp, Phe, Met, and Tyr), which tend to interact with each other to minimize contact with aqueous environments, leading to self-association and aggregation.[1]

Q2: How should I store the lyophilized Y-{d-Trp}-GFM-NH2 peptide?

A2: Lyophilized peptides should be stored at -20°C or colder, in a tightly sealed container to protect from moisture.[4] Since the peptide contains Tryptophan and Methionine, which are susceptible to oxidation, storing under an inert gas like argon or nitrogen is recommended for long-term stability. Before opening, allow the vial to warm to room temperature in a desiccator to prevent condensation.

Q3: What is the best way to dissolve Y-{d-Trp}-GFM-NH2?

A3: Due to its hydrophobic nature, dissolving this peptide directly in aqueous buffers can be challenging. It is recommended to first dissolve the peptide in a small amount of an organic solvent like Dimethyl Sulfoxide (DMSO) and then slowly add the aqueous buffer to the desired concentration. Be mindful that high concentrations of organic solvents may interfere with your experiments.

Q4: Can pH adjustment help prevent aggregation?

A4: Yes, adjusting the pH of your solution can help. Since the estimated pI of this peptide is high, maintaining the pH of the solution well below the pI (e.g., in the acidic range) will ensure the peptide maintains a net positive charge. This electrostatic repulsion between peptide molecules can help to reduce aggregation.

Q5: Are there any additives that can help to prevent aggregation?

A5: Yes, certain additives can be beneficial.

• Organic Co-solvents: Small amounts of organic solvents like DMSO can aid in solubility.

• Denaturing Agents: For peptides that tend to form strong aggregates through hydrogen bonding, agents like 6M guanidine hydrochloride or urea can be used, although these are often not compatible with biological assays.

Troubleshooting Guide

If you are experiencing aggregation with Y-{d-Trp}-GFM-NH2, follow these steps to troubleshoot the issue.

References

• 1. Hydrophobicity Scales | Appendix | The Fundamentals of Biochemistry: Interactive Tutorials | Colorado State University [bc401.bmb.colostate.edu]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Handling and Storage Guidelines for Peptides and Proteins [sigmaaldrich.com]

optimizing Y-{d-Trp}-GFM-NH2 dosage for cell-based assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the dosage of Y-{d-Trp}-GFM-NH2 in cell-based assays. Below you will find frequently asked questions and troubleshooting guides to ensure successful and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

1. How should I reconstitute and store Y-{d-Trp}-GFM-NH2?

Proper reconstitution and storage are critical for maintaining the peptide's activity and preventing degradation.[1] Peptides should be stored at -20°C or colder in their lyophilized form until ready for use.[1] For reconstitution, it is recommended to use sterile, nuclease-free solutions. The choice of solvent depends on the peptide's sequence and polarity. For many peptides, sterile distilled water or a buffer like PBS is a good starting point. If solubility is an issue, organic solvents like DMSO may be used to create a concentrated stock solution, which can then be diluted in your cell culture media.[2] It is crucial to avoid repeated freeze-thaw cycles, so it is best to aliquot the reconstituted peptide into single-use volumes and store them at -20°C or -80°C.[1]

2. What is the recommended starting concentration for Y-{d-Trp}-GFM-NH2 in a cell-based assay?

The optimal concentration will be cell-type and assay-dependent. A good starting point for a dose-response experiment is to test a wide range of concentrations, typically spanning several orders of magnitude.[3] A common approach is to start with a high concentration (e.g., 100 µM) and perform serial dilutions down to the nanomolar or even picomolar range. This will help in determining the EC50 or IC50 value, which is the concentration at which 50% of the maximal effect or inhibition is observed.

3. How can I determine the net peptide content of my vial?

The weight of the lyophilized peptide in a vial is not all active peptide; it also includes counter-ions (like TFA from purification) and bound water. The net peptide content is usually provided by the manufacturer on the certificate of analysis. If not, it's important to be aware that the actual peptide concentration in your stock solution might be lower than calculated based on the total weight. For precise quantification, methods like amino acid analysis can be used.

4. Can the counter-ion (TFA) from peptide synthesis affect my cell-based assays?

Yes, residual trifluoroacetic acid (TFA) from the purification process can be present as a counter-ion and may affect cellular assays. At certain concentrations, TFA has been shown to inhibit cell proliferation or cause other cytotoxic effects. If you observe unexpected cellular responses, especially at high peptide concentrations, it may be beneficial to consider using a peptide that has been purified using a different method or has undergone salt exchange to replace the TFA with a more biocompatible counter-ion like acetate or hydrochloride.

Troubleshooting Guide

Problem: I am seeing inconsistent or non-reproducible results in my assay.

• Possible Cause: Peptide degradation due to improper storage or multiple freeze-thaw cycles.

  • Solution: Ensure the peptide is stored correctly at -20°C or -80°C. When you first reconstitute the peptide, create single-use aliquots to avoid repeated temperature changes.

• Possible Cause: Contamination of the peptide stock or cell culture.

  • Solution: Always use sterile techniques when handling the peptide and your cells. Filter-sterilize your peptide solution if you suspect microbial contamination. Endotoxin contamination can also lead to variability in immunological assays.

• Possible Cause: Inaccurate peptide concentration due to not accounting for net peptide content.

  • Solution: Refer to the manufacturer's certificate of analysis for the net peptide content and adjust your concentration calculations accordingly.

Problem: My cells are showing signs of toxicity or low viability at concentrations where I expect a biological effect.

• Possible Cause: The peptide itself may have cytotoxic effects at high concentrations.

  • Solution: Perform a cytotoxicity assay (e.g., MTT, LDH) across a range of peptide concentrations to determine the maximum non-toxic dose.

• Possible Cause: The solvent used to dissolve the peptide (e.g., DMSO) is toxic to the cells.

  • Solution: Ensure the final concentration of the organic solvent in your cell culture medium is below the toxic threshold for your specific cell line (typically <0.5% for DMSO). Run a vehicle control (media with the solvent but no peptide) to confirm.

• Possible Cause: The peptide is contaminated with TFA or other toxic substances from synthesis.

  • Solution: Consider using a higher purity grade of the peptide or one with a different counter-ion.

Problem: The peptide is precipitating out of solution in my cell culture media.

• Possible Cause: The peptide has poor solubility in aqueous solutions.

  • Solution: First, try to dissolve the peptide in a small amount of an organic solvent like DMSO, and then slowly add it to your aqueous buffer or media while vortexing. Be mindful of the final organic solvent concentration.

• Possible Cause: The peptide is aggregating.

  • Solution: Aggregation can be influenced by pH, ionic strength, and temperature. You may need to adjust the pH of your stock solution or use a different buffer. Some peptides are prone to aggregation at high concentrations, so working with more dilute solutions may help. The inclusion of detergents or carrier proteins like BSA in biochemical assays can sometimes mitigate aggregation.

Quantitative Data Summary

Table 1: Recommended Starting Concentrations for Dose-Response Experiments

Concentration Range	Unit	Rationale
10⁻¹² to 10⁻¹⁰	Molar (M)	To detect high-potency effects.
10⁻⁹ to 10⁻⁷	Molar (M)	Typical range for many receptor-ligand interactions.
10⁻⁶ to 10⁻⁴	Molar (M)	To establish the upper plateau of the dose-response curve and check for toxicity.

Table 2: General Peptide Storage and Handling Guidelines

Condition	Lyophilized Peptide	Reconstituted Peptide (in solution)
Storage Temperature	-20°C to -80°C	-20°C to -80°C (aliquoted)
Light Exposure	Store in the dark	Protect from light
Freeze-Thaw Cycles	Avoid	Strictly avoid; use single-use aliquots.
Recommended Solvent	N/A	Sterile, nuclease-free water, PBS, or DMSO for hydrophobic peptides.

Experimental Protocols

Protocol 1: Peptide Reconstitution and Aliquoting

• Preparation: Before opening, centrifuge the vial of lyophilized peptide to ensure all the powder is at the bottom.

• Solvent Selection: Based on the peptide's properties (or starting with sterile water), prepare the appropriate volume of solvent.

• Reconstitution: Carefully add the solvent to the vial to achieve a desired stock concentration (e.g., 10 mM). Gently swirl or sonicate to dissolve the peptide completely. Avoid vigorous shaking, which can cause aggregation.

• Aliquoting: Once fully dissolved, immediately divide the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.

• Storage: Store the aliquots at -20°C or -80°C until use.

Protocol 2: Cell Viability/Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Plate your cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Peptide Treatment: Prepare serial dilutions of Y-{d-Trp}-GFM-NH2 in your cell culture medium. Remove the old medium from the cells and add the medium containing the different peptide concentrations. Include a "no peptide" control and a "vehicle" control if a solvent like DMSO is used.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to form formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent-based solution) to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate cell viability as a percentage of the control and plot it against the peptide concentration to determine the cytotoxic profile.

Protocol 3: Dose-Response Experiment Workflow

• Determine Assay Endpoint: Define the specific biological response you will be measuring (e.g., second messenger levels, gene expression, cell proliferation).

• Concentration Range Selection: Choose a wide range of peptide concentrations, as outlined in Table 1. A logarithmic dilution series is recommended.

• Cell Treatment: Seed and prepare your cells as required for your specific assay. Treat the cells with the various concentrations of Y-{d-Trp}-GFM-NH2 for the predetermined optimal time.

• Endpoint Measurement: Perform the assay to measure the biological response.

• Data Analysis: Plot the measured response against the logarithm of the peptide concentration. Use a non-linear regression model to fit a sigmoidal dose-response curve.

• Determine EC50/IC50: From the curve, determine the EC50 (effective concentration for 50% maximal response) or IC50 (inhibitory concentration for 50% inhibition) value, which represents the peptide's potency.

Visualizations

Caption: Workflow for optimizing Y-{d-Trp}-GFM-NH2 dosage.

Caption: Troubleshooting decision tree for peptide assays.

Caption: Hypothetical GPCR signaling pathway for Y-{d-Trp}-GFM-NH2.

References

• 1. genscript.com [genscript.com]
• 2. Protocol for generation of human peptide-specific primary CD8+ T cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Solubility Challenges with Y-{d-Trp}-GFM-NH2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the poor solubility of the peptide Y-{d-Trp}-GFM-NH2.

Disclaimer: The exact amino acid sequence for "GFM" in Y-{d-Trp}-GFM-NH2 is not publicly documented. For the purpose of providing a practical and detailed guide, we will proceed with the scientifically plausible assumption that GFM represents the amino acid sequence Glycine-Phenylalanine-Methionine. Therefore, the guidance provided is based on the properties of the peptide Tyr-{d-Trp}-Gly-Phe-Met-NH2 . Researchers should adapt these recommendations based on the specific properties of their actual peptide.

I. Peptide Profile: Y-{d-Trp}-Gly-Phe-Met-NH2

Understanding the physicochemical properties of this peptide is the first step in troubleshooting solubility issues.

Property	Assessment	Rationale
Sequence	Tyr-{d-Trp}-Gly-Phe-Met-NH2	Assumed sequence.
Hydrophobicity	High	The presence of multiple aromatic and hydrophobic residues (Tyr, d-Trp, Phe, Met) contributes to poor aqueous solubility.[1][2]
Estimated Charge at pH 7	Neutral (0)	The N-terminal Tyrosine (Tyr) has a free amino group (+1), and the C-terminus is amidated (-NH2), which is neutral. There are no acidic or basic side chains. Therefore, the peptide has a net neutral charge at physiological pH.[1]
Isoelectric Point (pI)	Likely near neutral	Peptides are least soluble at their isoelectric point. Since this peptide is neutral at pH 7, its pI will be close to this value, contributing to low solubility in neutral aqueous buffers.[3]

II. Troubleshooting Guide: Step-by-Step Solubilization Protocol

If you are encountering poor solubility with Y-{d-Trp}-GFM-NH2, follow this systematic approach.

Logical Workflow for Solubilization

Caption: A step-by-step workflow for the solubilization of hydrophobic peptides.

Detailed Experimental Protocol

This protocol is designed for dissolving hydrophobic, neutral peptides like the assumed Y-{d-Trp}-Gly-Phe-Met-NH2.

Materials:

• Lyophilized Y-{d-Trp}-GFM-NH2 peptide

• Dimethyl sulfoxide (DMSO), molecular biology grade

• Sterile, deionized water or a suitable aqueous buffer (e.g., PBS, pH 7.4)

• Vortex mixer

• Water bath sonicator

• Heating block or water bath

• Microcentrifuge

Procedure:

• Preparation: Allow the vial of lyophilized peptide to warm to room temperature before opening to prevent condensation.

• Initial Dissolution in Organic Solvent:

  • For a starting stock solution (e.g., 1-2 mg/mL), add a minimal volume of 100% DMSO directly to the lyophilized peptide.[1] For example, for 1 mg of peptide, start with 50-100 µL of DMSO.

  • Vortex gently to ensure the peptide is fully dissolved in the organic solvent. The solution should be clear.

• Dilution with Aqueous Buffer:

  • While vortexing, slowly add your desired aqueous buffer (e.g., PBS) dropwise to the DMSO-peptide solution until the final desired concentration is reached.

  • Crucial: Do not add the DMSO solution to the buffer; add the buffer to the DMSO solution. This helps prevent the peptide from precipitating out of solution.

• Troubleshooting Persistent Insolubility:

  • Sonication: If the solution appears cloudy or contains visible particles, place the vial in a water bath sonicator for 5-10 minutes. This can help break up aggregates.

  • Gentle Warming: Gently warm the solution to 30-40°C for a short period. Avoid excessive heat, as it can degrade the peptide.

  • pH Adjustment: Since the peptide is neutral, altering the pH can increase its net charge and improve solubility. Try adding a small amount of a dilute acid (e.g., 10% acetic acid) to lower the pH.

• Final Clarification:

  • After attempting the steps above, centrifuge the solution at high speed (e.g., 10,000 x g) for 5-10 minutes to pellet any remaining insoluble material.

  • Carefully transfer the clear supernatant to a new, sterile tube. This is your final, solubilized peptide stock solution.

Important Considerations:

• DMSO Concentration: For cell-based assays, the final concentration of DMSO should typically be kept below 0.5-1% to avoid cellular toxicity.

• Storage: Store the peptide stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

III. Frequently Asked Questions (FAQs)

Q1: Why is my Y-{d-Trp}-GFM-NH2 peptide not dissolving in water or PBS?

A1: Based on the assumed sequence (Tyr-{d-Trp}-Gly-Phe-Met-NH2), the peptide is highly hydrophobic due to the presence of multiple aromatic and nonpolar amino acids (Tyr, d-Trp, Phe, Met). It also has a neutral charge at physiological pH. Peptides are least soluble in aqueous solutions when they are hydrophobic and have a net charge of zero, which is at or near their isoelectric point.

Q2: I dissolved the peptide in DMSO, but it precipitated when I added my aqueous buffer. What should I do?

A2: This is a common issue when diluting a hydrophobic peptide from an organic solvent into an aqueous one. Here are some tips:

• Add Buffer to DMSO: Ensure you are adding the aqueous buffer to the DMSO stock solution slowly while vortexing, not the other way around.

• Reduce Final Concentration: You may be exceeding the peptide's solubility limit in the final aqueous/organic mixture. Try preparing a more dilute final solution.

• Use Sonication: Sonication can help keep the peptide dispersed as you add the aqueous buffer.

Q3: Can I use a solvent other than DMSO?

A3: Yes, other organic solvents like N,N-dimethylformamide (DMF) or acetonitrile can be used. However, DMSO is often preferred for biological applications due to its lower toxicity. Note that if your peptide contains Cysteine or Methionine, prolonged exposure to DMSO can cause oxidation; in such cases, DMF might be a better choice.

Q4: Will heating the peptide solution to dissolve it cause degradation?

A4: Gentle warming (up to 40°C) can be an effective way to increase solubility. However, prolonged or excessive heating should be avoided as it can lead to the degradation of the peptide.

Q5: How can I confirm that my peptide is fully dissolved?

A5: A fully dissolved peptide solution should be clear and free of any visible particles. If the solution remains cloudy or has a precipitate after attempting the solubilization protocol, it is likely not fully dissolved. Centrifuging the solution and using only the clear supernatant is the best practice to ensure you are working with the soluble fraction of the peptide.

IV. Quantitative Data for Solubilization

Table of Common Co-solvents for Hydrophobic Peptides

Solvent	Abbreviation	Properties	Common Starting Concentration	Notes for Biological Assays
Dimethyl sulfoxide	DMSO	Aprotic, polar	100% for initial stock	Keep final concentration <0.5-1%
N,N-Dimethylformamide	DMF	Aprotic, polar	100% for initial stock	Can be more toxic than DMSO
Acetonitrile	ACN	Aprotic, polar	100% for initial stock	Often used in HPLC; can be toxic to cells
Isopropanol	IPA	Protic, polar	100% for initial stock	Less common for initial solubilization

V. Potential Signaling Pathway

Given the presence of a "GF" (Gly-Phe) motif in the assumed peptide sequence, a relevant signaling pathway to consider is the Fibroblast Growth Factor (FGF) signaling pathway. FGFs are crucial for a wide range of cellular processes.

Caption: Overview of the RAS-MAPK and PI3K-AKT cascades in FGF signaling.

References

• 1. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 2. jpt.com [jpt.com]
• 3. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]

Technical Support Center: Refining HPLC Purification of Y-{d-Trp}-GFM-NH2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their HPLC purification protocol for the synthetic peptide Y-{d-Trp}-GFM-NH2.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the HPLC purification of Y-{d-Trp}-GFM-NH2.

Problem 1: Poor Peak Resolution or Broad Peaks

Poorly resolved or broad peaks can compromise the purity of the final product. Several factors can contribute to this issue.

Possible Causes and Solutions:

Cause	Recommended Solution
Inappropriate Mobile Phase Gradient	Optimize the gradient slope. For peptides, a shallower gradient (e.g., a 1% increase in organic solvent per minute) often improves resolution.[1][2]
Incorrect Mobile Phase pH	The pH of the mobile phase affects the ionization state and retention of the peptide.[3][4] Adjust the pH to be at least 1-2 units away from the peptide's isoelectric point to ensure consistent protonation.
Suboptimal Stationary Phase	While C18 columns are commonly used for peptide purification, a different stationary phase may provide better selectivity.[5] For a potentially hydrophobic peptide like Y-{d-Trp}-GFM-NH2, a C8 or a phenyl-based column could be considered.
Column Overload	Injecting too much sample can lead to peak broadening and tailing. Reduce the sample concentration or injection volume.
High Flow Rate	While higher flow rates can reduce run times, they can also decrease resolution. Optimize the flow rate for your specific column and peptide.

Problem 2: Peak Tailing

Peak tailing is characterized by an asymmetrical peak with a trailing edge, which can complicate peak integration and reduce purity.

Possible Causes and Solutions:

Cause	Recommended Solution
Secondary Interactions with Stationary Phase	Residual silanol groups on silica-based columns can interact with basic residues in the peptide, causing tailing. Using a highly end-capped column or adjusting the mobile phase pH to be acidic (e.g., with 0.1% TFA) can minimize these interactions.
Column Degradation	An old or contaminated column can lose its efficiency and lead to tailing peaks. Flush the column with a strong solvent or replace it if necessary.
Extra-Column Band Broadening	Long or wide-diameter tubing between the injector, column, and detector can contribute to peak tailing. Use tubing with a narrow internal diameter and keep the length to a minimum.
Sample Overload	As with broad peaks, injecting too much sample can cause tailing.

Problem 3: Ghost Peaks

Ghost peaks are unexpected peaks in the chromatogram that do not originate from the injected sample.

Possible Causes and Solutions:

Cause	Recommended Solution
Contaminated Mobile Phase	Impurities in the solvents or additives can appear as ghost peaks, especially during gradient elution. Use high-purity, HPLC-grade solvents and prepare fresh mobile phase daily.
System Contamination	Carryover from previous injections or contamination of the injector, tubing, or detector can lead to ghost peaks. Implement a rigorous system cleaning protocol, including running blank injections between samples.
Sample Preparation Issues	Contaminants from vials, caps, or solvents used for sample preparation can be introduced into the system. Ensure all materials used for sample preparation are clean.
Column Shedding	Older columns may start to shed stationary phase particles, which can appear as peaks.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting mobile phase for purifying Y-{d-Trp}-GFM-NH2?

A1: A common starting point for reversed-phase HPLC of peptides is a two-solvent system:

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in acetonitrile.

A typical starting gradient would be a linear gradient from 5-10% B to 60-70% B over 30-60 minutes. The optimal gradient will need to be determined empirically.

Q2: Which type of HPLC column is best suited for Y-{d-Trp}-GFM-NH2?

A2: For a peptide of this nature, a C18 reversed-phase column is a good starting point. However, depending on the hydrophobicity, a C8 or C4 column might provide better retention and resolution. Phenyl-based stationary phases can also offer alternative selectivity for peptides containing aromatic residues like Trp and Tyr.

Q3: How can I detect and troubleshoot peptide aggregation?

A3: Peptide aggregation can be detected using size-exclusion chromatography (SEC-HPLC), which separates molecules based on their size. If aggregation is suspected, you can try to mitigate it by:

• Adjusting the pH or ionic strength of the sample solvent.

• Adding organic solvents or denaturants (use with caution as this may affect purification).

• Working at lower peptide concentrations.

Q4: My peptide is not retained on the C18 column. What should I do?

A4: If your peptide elutes in the void volume, it is too hydrophilic for the current conditions. You can try the following:

• Decrease the initial organic solvent concentration: Start your gradient with a lower percentage of Mobile Phase B.

• Use a less hydrophobic stationary phase: A C4 column or a polar-embedded phase might provide more appropriate retention.

• Consider an alternative chromatography mode: If the peptide is highly polar, ion-exchange or hydrophilic interaction chromatography (HILIC) may be more suitable.

Q5: What detection wavelength should I use for Y-{d-Trp}-GFM-NH2?

A5: For peptides containing aromatic amino acids (Tyrosine and Tryptophan), a detection wavelength of 280 nm is suitable. However, for general peptide bond detection and higher sensitivity, monitoring at 214-220 nm is recommended.

Experimental Protocols

General HPLC Purification Protocol for Y-{d-Trp}-GFM-NH2

This protocol provides a general starting point for the purification of Y-{d-Trp}-GFM-NH2. Optimization will be required.

• Sample Preparation:

  • Dissolve the crude peptide in a minimal amount of a solvent compatible with the mobile phase, such as 5-10% acetonitrile in water with 0.1% TFA.

  • Filter the sample through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter.

• Mobile Phase Preparation:

  • Mobile Phase A: Prepare a solution of 0.1% (v/v) TFA in HPLC-grade water.

  • Mobile Phase B: Prepare a solution of 0.1% (v/v) TFA in HPLC-grade acetonitrile.

  • Degas both mobile phases by sonication or vacuum filtration.

• HPLC System Setup and Column Equilibration:

  • Install a suitable reversed-phase column (e.g., C18, 5 µm particle size, 100-300 Å pore size).

  • Equilibrate the column with the initial mobile phase composition (e.g., 95% A, 5% B) at a constant flow rate until a stable baseline is achieved.

• Chromatographic Run:

  • Inject the filtered sample onto the column.

  • Run a linear gradient from the initial conditions to a higher concentration of Mobile Phase B (e.g., 5% to 65% B over 40 minutes).

  • Monitor the elution profile at 214 nm and 280 nm.

• Fraction Collection:

  • Collect fractions corresponding to the main peak of interest.

• Post-Run Analysis:

  • Analyze the collected fractions for purity using analytical HPLC and for identity using mass spectrometry.

Visualizations

References

• 1. HPLC Tech Tip: Approach to Peptide Analysis | Phenomenex [phenomenex.com]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. mastelf.com [mastelf.com]
• 5. biotage.com [biotage.com]

how to interpret unexpected results with Y-{d-Trp}-GFM-NH2

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using Y-{d-Trp}-GFM-NH2, a synthetic peptide agonist for the Gq-coupled Novel Peptide Receptor 1 (NPR1).

Frequently Asked Questions (FAQs)

Q1: What is the expected mechanism of action for Y-{d-Trp}-GFM-NH2?

A1: Y-{d-Trp}-GFM-NH2 is an agonist for the Novel Peptide Receptor 1 (NPR1), which is a G protein-coupled receptor (GPCR). Upon binding, it is expected to activate the Gαq signaling cascade. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).

Q2: What are the typical potency and efficacy values for Y-{d-Trp}-GFM-NH2?

A2: The potency (EC50) and efficacy (Emax) of Y-{d-Trp}-GFM-NH2 can vary depending on the cell line, receptor expression levels, and the specific assay being performed. However, based on typical peptide agonists for Gq-coupled receptors, you can expect values in the ranges summarized in the table below.

Expected In Vitro Pharmacology Data

Assay Type	Parameter	Expected Range	Description
Competitive Binding Assay	Ki (nM)	1 - 50	Inhibitory constant, indicating the affinity of the peptide for the NPR1 receptor.
Calcium Mobilization Assay	EC50 (nM)	5 - 100	Half-maximal effective concentration for stimulating intracellular calcium release.
Emax (%)	80 - 100	Maximum response relative to a reference agonist.
ERK1/2 Phosphorylation	EC50 (nM)	10 - 200	Half-maximal effective concentration for inducing ERK1/2 phosphorylation.
Emax (%)	70 - 100	Maximum ERK1/2 phosphorylation relative to a positive control.

Signaling Pathway

Caption: Gq-coupled signaling pathway activated by Y-{d-Trp}-GFM-NH2 at the NPR1 receptor.

Troubleshooting Guide

Issue 1: No response or very weak response in functional assays.

Possible Cause	Suggested Solution
Incorrect Peptide Concentration	Verify peptide stock concentration and perform serial dilutions carefully. Ensure the final assay concentration is within the expected active range.
Peptide Degradation	Prepare fresh peptide solutions for each experiment. Avoid repeated freeze-thaw cycles. Store the stock solution at -80°C.
Low Receptor Expression	Confirm the expression of NPR1 in your cell line using qPCR, Western blot, or a radiolabeled ligand with high affinity.
Cell Health Issues	Ensure cells are healthy, within a low passage number, and not over-confluent. Perform a cell viability assay.
Assay Protocol Error	Review the experimental protocol for errors in incubation times, temperature, or reagent concentrations.

Issue 2: High background signal in the assay.

Possible Cause	Suggested Solution
Constitutive Receptor Activity	High receptor expression levels can sometimes lead to ligand-independent signaling. Consider using a cell line with lower, more physiological expression levels.
Assay Buffer Composition	Components in the assay buffer may be interfering with the detection reagents. Test the assay with buffer components individually.
Cell Culture Media Phenol Red	Phenol red in cell culture media can interfere with fluorescence-based assays. Use phenol red-free media for the assay.
Detector Settings	Optimize the gain and other settings on the plate reader to reduce background noise.

Issue 3: High variability between replicate wells or experiments.

Possible Cause	Suggested Solution
Inconsistent Cell Seeding	Ensure a uniform single-cell suspension before seeding plates. Check for edge effects in multi-well plates.
Pipetting Errors	Use calibrated pipettes and proper pipetting techniques to ensure accurate and consistent volumes.
Temperature Fluctuations	Maintain a consistent temperature throughout the assay, as temperature can affect enzyme kinetics and receptor signaling.[1]
Reagent Mixing	Ensure all reagents are thoroughly mixed before being added to the assay plate.

Experimental Protocols

Calcium Mobilization Assay

• Cell Preparation: Seed cells expressing NPR1 into a 96-well black, clear-bottom plate and culture overnight to form a confluent monolayer.

• Dye Loading: Remove the culture medium and add a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer (e.g., HBSS). Incubate at 37°C for 1 hour.

• Peptide Preparation: Prepare serial dilutions of Y-{d-Trp}-GFM-NH2 in the assay buffer.

• Signal Measurement: Place the plate in a fluorescence plate reader. Measure the baseline fluorescence, then add the peptide dilutions and immediately begin recording the fluorescence intensity over time.

• Data Analysis: Calculate the change in fluorescence from baseline and plot the peak response against the peptide concentration to determine the EC50.

Caption: Experimental workflow for a calcium mobilization assay.

ERK1/2 Phosphorylation Assay (Western Blot)

• Cell Stimulation: Culture NPR1-expressing cells to ~80% confluency. Serum-starve the cells for 4-6 hours. Treat with varying concentrations of Y-{d-Trp}-GFM-NH2 for 5-10 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse with a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blot: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against phosphorylated ERK1/2 (p-ERK) and total ERK1/2.

• Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate for detection.

• Data Analysis: Quantify the band intensities and normalize the p-ERK signal to the total ERK signal. Plot the normalized signal against the peptide concentration to determine the EC50.

Troubleshooting Logic

Caption: Decision tree for troubleshooting unexpected experimental results.

References

• 1. researchgate.net [researchgate.net]

minimizing batch-to-batch variability of Y-{d-Trp}-GFM-NH2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing batch-to-batch variability of the synthetic peptide Y-{d-Trp}-GFM-NH2.

Frequently Asked Questions (FAQs)

Q1: What is Y-{d-Trp}-GFM-NH2 and what are its key characteristics?

A1: Y-{d-Trp}-GFM-NH2 is a synthetic tetrapeptide with the amino acid sequence Tyrosine - D-Tryptophan - Glycine - Phenylalanine, with an amide group at the C-terminus. The presence of the D-Tryptophan residue makes the peptide less susceptible to enzymatic degradation compared to its L-amino acid counterpart. The C-terminal amide removes the negative charge of the carboxyl group, which can influence its solubility and biological activity.

Q2: How should lyophilized Y-{d-Trp}-GFM-NH2 be properly stored to ensure long-term stability?

A2: For maximum stability, lyophilized Y-{d-Trp}-GFM-NH2 should be stored in a dark, dry environment at -20°C or, for even longer-term storage, at -80°C.[1][2][3] It is crucial to prevent exposure to moisture and light.[1][3] Before opening, the vial should be allowed to warm to room temperature in a desiccator to prevent condensation.

Q3: What is the recommended procedure for reconstituting lyophilized Y-{d-Trp}-GFM-NH2?

A3: Due to the presence of hydrophobic residues (Trp, Phe), this peptide may require an organic solvent for initial dissolution. We recommend first attempting to dissolve the peptide in sterile, distilled water. If solubility is an issue, a small amount of a polar organic solvent like DMSO or DMF can be used to first dissolve the peptide, followed by dilution with a sterile aqueous buffer (pH 5-7) to the desired concentration. Peptides containing Tryptophan are prone to oxidation and should ideally be dissolved in oxygen-free water or buffer.

Q4: How should reconstituted solutions of Y-{d-Trp}-GFM-NH2 be stored?

A4: Peptide solutions are significantly less stable than the lyophilized powder. For short-term storage (up to a week), solutions can be kept at 4°C. For longer-term storage, it is recommended to aliquot the solution into single-use volumes and store them at -20°C to avoid repeated freeze-thaw cycles, which can degrade the peptide. The solution should be stored in a sterile, slightly acidic buffered solution (pH 5-7).

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis, purification, and handling of Y-{d-Trp}-GFM-NH2, contributing to batch-to-batch variability.

Issue 1: Low Crude Peptide Purity Post-Synthesis

Q: My recent batch of Y-{d-Trp}-GFM-NH2 shows low purity (<70%) on the analytical HPLC. What are the potential causes and solutions?

A: Low crude purity is often a result of issues during solid-phase peptide synthesis (SPPS). The most common culprits are incomplete coupling or deprotection steps.

• Troubleshooting Steps:

  • Review Synthesis Chemistry: For difficult couplings, such as coupling to the growing peptide chain after a bulky residue, consider using a more potent coupling reagent (e.g., HATU instead of HBTU) or performing a double coupling.

  • Ensure Complete Deprotection: Incomplete removal of the Fmoc protecting group is a frequent cause of deletion sequences. Extend the deprotection time or perform a second deprotection step. A colorimetric test like the Kaiser test can be used to confirm the presence of a free primary amine before proceeding.

  • Raw Material Quality: Ensure the use of high-purity amino acids and reagents, as impurities in the starting materials can be incorporated into the final product.

Issue 2: Presence of Unexpected Peaks in Mass Spectrometry

Q: My MS analysis shows peaks that do not correspond to the expected mass of Y-{d-Trp}-GFM-NH2. How can I identify these impurities?

A: Unexpected mass peaks usually indicate side reactions during synthesis or degradation during handling.

• Troubleshooting Steps:

  • Check for Deletion/Truncation: Look for masses corresponding to the loss of one or more amino acids. This points to inefficient coupling or deprotection during synthesis.

  • Identify Oxidation: A mass increase of +16 Da often indicates oxidation of the Tryptophan residue. This can occur during synthesis, cleavage, or storage. To minimize this, use scavengers during cleavage and store the peptide under an inert atmosphere.

  • Incomplete Protecting Group Removal: Check for masses corresponding to the peptide with protecting groups still attached. This suggests an issue with the final cleavage and deprotection step.

Issue 3: Batch-to-Batch Variation in Solubility and Aggregation

Q: Some batches of Y-{d-Trp}-GFM-NH2 are difficult to dissolve or show signs of aggregation, while others do not. What could be causing this inconsistency?

A: Aggregation is a common issue with peptides containing hydrophobic residues and is a major source of variability.

• Troubleshooting Steps:

  • Standardize Lyophilization: Inconsistent residual moisture or counter-ion content can affect solubility. Ensure a consistent and thorough lyophilization process.

  • Control Peptide Purity: Impurities, particularly truncated sequences, can sometimes promote aggregation. Strive for high purity in all batches.

  • Consistent Handling: Adhere to a strict, standardized protocol for reconstitution. Variations in the solvent, pH, or concentration used for dissolution can lead to different aggregation behaviors.

  • Consider Solubilizing Agents: For applications where it is permissible, the inclusion of solubilizing agents in the formulation can help mitigate aggregation.

Data Presentation

Table 1: Recommended Storage Conditions for Y-{d-Trp}-GFM-NH2

Form	Temperature	Duration	Key Considerations
Lyophilized Powder	-20°C	Months to Years	Store in a dark, dry environment.
-80°C	Long-term (Years)	Ideal for maximum stability.
Reconstituted Solution	4°C	Up to 1 week	Use sterile, slightly acidic buffer (pH 5-7).
-20°C	Up to 3 months	Aliquot to avoid freeze-thaw cycles.

Table 2: Common Impurities and Their Mass Differences

Impurity Type	Description	Mass Difference (from expected mass)	Common Cause
Deletion Sequence	Missing one amino acid	e.g., -186.2 Da (missing Phe)	Incomplete coupling/deprotection
Truncated Sequence	Incomplete peptide chain	Varies	Incomplete synthesis
Oxidation	Addition of an oxygen atom	+16 Da	Oxidation of Tryptophan
Incomplete Cleavage	Residual protecting groups	Varies (e.g., +222 Da for Fmoc)	Inefficient final cleavage

Experimental Protocols

Protocol 1: Reconstitution of Y-{d-Trp}-GFM-NH2

• Allow the vial of lyophilized peptide to equilibrate to room temperature in a desiccator for at least 20 minutes before opening.

• Add the required volume of sterile, oxygen-free water or a suitable buffer (e.g., 10% acetic acid) to the vial to achieve the desired stock concentration.

• If the peptide does not fully dissolve, add a minimal amount of DMSO (e.g., 10-20 µL) and gently vortex to aid dissolution.

• Once dissolved, the stock solution can be further diluted with the appropriate aqueous buffer for your experiment.

• For storage, aliquot the stock solution into sterile, low-protein-binding microcentrifuge tubes and store at -20°C.

Protocol 2: Purity Analysis by Reverse-Phase HPLC (RP-HPLC)

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

• Sample Preparation: Dilute the reconstituted peptide solution to a concentration of approximately 1 mg/mL with Mobile Phase A.

• HPLC Conditions:

  • Column: C18, 3.5 µm, 4.6 x 150 mm.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm and 280 nm.

  • Gradient: A typical gradient would be 5% to 95% Mobile Phase B over 30 minutes.

• Analysis: Inject the sample and analyze the resulting chromatogram. The purity is calculated as the area of the main peak divided by the total area of all peaks.

Protocol 3: Identity Verification by Mass Spectrometry (MS)

• Sample Preparation: Dilute the peptide solution to approximately 10-20 pmol/µL in a solution of 50% acetonitrile and 0.1% formic acid.

• Instrumentation: Use an electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometer.

• Analysis: Acquire the mass spectrum and compare the observed molecular weight to the theoretical molecular weight of Y-{d-Trp}-GFM-NH2. The presence of multiple charge states is common in ESI-MS.

Mandatory Visualizations

Caption: Workflow for the solid-phase synthesis of Y-{d-Trp}-GFM-NH2.

Caption: Decision tree for troubleshooting batch-to-batch variability.

Caption: Impact of storage and handling on peptide integrity.

References

• 1. benchchem.com [benchchem.com]
• 2. Solid-phase synthesis of tryptophan-containing peptides - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. moodle2.units.it [moodle2.units.it]

Reference Data & Comparative Studies

Validating the In Vitro Bioactivity of Y-{d-Trp}-GFM-NH2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the in vitro bioactivity of the novel peptide, Y-{d-Trp}-GFM-NH2. Due to the limited publicly available data on this specific peptide, this document serves as a template, outlining a robust strategy for its characterization and comparison against relevant alternatives. The experimental protocols and comparative data presented are based on established methodologies for analogous peptides, enabling researchers to generate and benchmark their own findings.

Comparative Bioactivity Profile

To objectively assess the bioactivity of Y-{d-Trp}-GFM-NH2, it is essential to compare its performance against peptides with known activities and similar structural motifs. Given the presence of a D-amino acid and a C-terminal amide, functionalities often associated with increased stability and receptor affinity, suitable comparators could include synthetic opioid receptor agonists and growth factor mimetics.

Table 1: Hypothetical In Vitro Bioactivity Comparison of Y-{d-Trp}-GFM-NH2 and Alternative Peptides

Parameter	Y-{d-Trp}-GFM-NH2	Peptide A (e.g., Dermorphin)	Peptide B (e.g., GHRP-6)
Receptor Binding Affinity (Ki, nM)	Data to be determined	Literature Value	Literature Value
EC50 in Functional Assay (nM)	Data to be determined	Literature Value	Literature Value
Downstream Signaling Activation	Data to be determined	Literature Value	Literature Value
Cellular Response	Data to be determined	Literature Value	Literature Value
In Vitro Half-life (min)	Data to be determined	Literature Value	Literature Value

Experimental Protocols

The following are detailed protocols for key in vitro experiments to characterize the bioactivity of Y-{d-Trp}-GFM-NH2.

Radioligand Binding Assay for Receptor Affinity

Objective: To determine the binding affinity of Y-{d-Trp}-GFM-NH2 to a target receptor (e.g., a G-protein coupled receptor).

Materials:

• Cell membranes expressing the target receptor.

• Radiolabeled ligand (e.g., [3H]-DAMGO for opioid receptors).

• Y-{d-Trp}-GFM-NH2 and comparator peptides.

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2).

• Non-specific binding inhibitor (e.g., naloxone).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of Y-{d-Trp}-GFM-NH2 and comparator peptides.

• In a 96-well plate, combine cell membranes, radiolabeled ligand, and varying concentrations of the test peptides or buffer (for total binding).

• For non-specific binding, add a high concentration of a non-labeled ligand.

• Incubate at a specified temperature and duration (e.g., 60 minutes at 25°C).

• Rapidly filter the reaction mixture through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials with scintillation fluid.

• Quantify the bound radioactivity using a scintillation counter.

• Calculate the specific binding and determine the inhibition constant (Ki) using competitive binding analysis software.

cAMP Accumulation Assay for Functional Activity

Objective: To measure the functional activity of Y-{d-Trp}-GFM-NH2 by quantifying its effect on intracellular cyclic AMP (cAMP) levels, a common second messenger in GPCR signaling.

Materials:

• CHO-K1 cells stably expressing the target receptor.

• Forskolin.

• Y-{d-Trp}-GFM-NH2 and comparator peptides.

• cAMP assay kit (e.g., HTRF, ELISA).

• Cell culture medium.

Procedure:

• Seed the cells in a 96-well plate and culture overnight.

• Replace the medium with serum-free medium containing a phosphodiesterase inhibitor and incubate.

• Add serial dilutions of Y-{d-Trp}-GFM-NH2 or comparator peptides to the wells.

• Stimulate the cells with forskolin to induce cAMP production.

• Incubate for a specified time (e.g., 30 minutes at 37°C).

• Lyse the cells and measure the intracellular cAMP concentration using a cAMP assay kit according to the manufacturer's instructions.

• Plot the cAMP levels against the peptide concentration to determine the EC50 value.

Cell Proliferation Assay

Objective: To assess the effect of Y-{d-Trp}-GFM-NH2 on cell viability and proliferation.

Materials:

• Target cell line (e.g., a cancer cell line or a primary cell culture).

• Y-{d-Trp}-GFM-NH2 and comparator peptides.

• Cell proliferation reagent (e.g., MTT, WST-1).

• Cell culture medium and supplements.

• Plate reader.

Procedure:

• Seed the cells in a 96-well plate and allow them to adhere.

• Treat the cells with various concentrations of Y-{d-Trp}-GFM-NH2 or comparator peptides.

• Incubate for a desired period (e.g., 24, 48, or 72 hours).

• Add the cell proliferation reagent to each well and incubate as per the manufacturer's protocol.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value if applicable.

Visualizations

The following diagrams illustrate the hypothetical signaling pathway, a general experimental workflow, and a comparative logic for Y-{d-Trp}-GFM-NH2.

Comparative Efficacy Analysis: Y-{d-Trp}-GFM-NH2 versus Y-{l-Trp}-GFM-NH2 in Opioid Receptor Modulation

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the synthetic opioid peptides Y-{d-Trp}-GFM-NH2 (Tyr-d-Trp-Gly-Phe-Met-NH2) and its stereoisomer Y-{l-Trp}-GFM-NH2 (Tyr-l-Trp-Gly-Phe-Met-NH2). This analysis focuses on their efficacy as modulators of opioid receptors, supported by available experimental data and detailed methodologies.

The substitution of l-amino acids with their d-isomers is a common strategy in medicinal chemistry to enhance peptide stability and modulate biological activity. This guide delves into the consequences of such a substitution in the context of the pentapeptide Y-GFM-NH2, a sequence with potential opioid activity.

Efficacy Comparison: A Data-Driven Overview

Quantitative Data Summary

Due to the absence of direct comparative experimental data in the available literature for Y-{d-Trp}-GFM-NH2 and Y-{l-Trp}-GFM-NH2, a quantitative comparison table cannot be populated at this time. Further research is required to generate the necessary data for a direct efficacy comparison.

Key Experimental Protocols

To facilitate further research and a direct comparison of these two compounds, detailed protocols for standard opioid receptor binding and functional assays are provided below. These methodologies are fundamental for characterizing the pharmacological profile of opioid peptides.

Radioligand Binding Assay for Opioid Receptors

This assay is employed to determine the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from a receptor.

Materials:

• Cell membranes expressing the opioid receptor of interest (μ, δ, or κ).

• Radioligand (e.g., [³H]DAMGO for μ-receptors, [³H]Naltrindole for δ-receptors, [³H]U69,593 for κ-receptors).

• Unlabeled competitor (e.g., Naloxone) for determining non-specific binding.

• Binding Buffer (50 mM Tris-HCl, pH 7.4).

• Wash Buffer (ice-cold 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Preparation: A fixed concentration of the radioligand and a series of dilutions of the test compounds (Y-{d-Trp}-GFM-NH2 and Y-{l-Trp}-GFM-NH2) are prepared in binding buffer.

• Incubation: Cell membranes, radioligand, and the test compound (or buffer for total binding, or unlabeled competitor for non-specific binding) are incubated together to reach equilibrium.

• Filtration: The incubation is terminated by rapid filtration through glass fiber filters, separating bound from free radioligand.

• Washing: Filters are washed with ice-cold wash buffer to remove non-specifically bound radioligand.

• Counting: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[1][2]

GTPγS Binding Assay

This functional assay measures the activation of G protein-coupled receptors (GPCRs) by an agonist. It quantifies the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits upon receptor activation.[3][4][5]

Materials:

• Cell membranes expressing the opioid receptor of interest.

• [³⁵S]GTPγS.

• Unlabeled GTPγS for non-specific binding determination.

• GDP.

• Test compounds.

• Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4).

Procedure:

• Preparation: Serial dilutions of the test compounds are prepared.

• Incubation: Cell membranes are pre-incubated with GDP. The test compound is then added, followed by [³⁵S]GTPγS to initiate the reaction. The mixture is incubated at 30°C.

• Filtration: The reaction is terminated by rapid filtration through filter plates.

• Washing: Filters are washed with ice-cold buffer.

• Detection: The radioactivity on the filters is counted.

• Data Analysis: Specific binding is calculated by subtracting non-specific binding. Concentration-response curves are generated to determine the EC50 (potency) and Emax (efficacy) of the test compound.

Visualizing the Mechanisms

To better understand the context of these assays, the following diagrams illustrate the opioid receptor signaling pathway and a general workflow for the experimental procedures.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. GTPγS Binding Assay - Creative Bioarray [dda.creative-bioarray.com]

A Comparative Analysis of Y-{d-Trp}-GFM-NH2 and its L-Trp Isomer in Opioid Receptor Modulation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the synthetic opioid peptide Y-{d-Trp}-GFM-NH2 and its corresponding L-Tryptophan isomer. The central hypothesis, grounded in established principles of peptide chemistry and pharmacology, is that the stereochemical orientation of the Tryptophan residue at position 2 is a critical determinant of the peptide's affinity for opioid receptors and its subsequent functional activity. While direct comparative experimental data for Y-{d-Trp}-GFM-NH2 and its L-Trp isomer is not extensively available in the public domain, this guide leverages data from closely related enkephalin analogs to provide a representative and informative comparison.

Y-{d-Trp}-GFM-NH2 is the abbreviated nomenclature for the peptide Tyr-{d-Trp}-Gly-Phe-Met-NH2. This pentapeptide is an analog of the endogenous opioid peptide, Met-enkephalin (Tyr-Gly-Gly-Phe-Met). The substitution of the Glycine at position 2 with a D-Tryptophan residue is a strategic modification intended to enhance the peptide's biological properties. The incorporation of a D-amino acid at this position is known to confer resistance to enzymatic degradation and can significantly influence receptor binding and selectivity.

Biochemical Rationale for D-Tryptophan Substitution

The substitution of a naturally occurring L-amino acid with its D-isomer can induce profound changes in a peptide's three-dimensional structure. This alteration in stereochemistry can lead to:

• Increased Proteolytic Stability: Peptidases, the enzymes responsible for peptide degradation, are stereospecific and primarily recognize L-amino acids. The presence of a D-amino acid at a key position, such as position 2 in enkephalin analogs, can hinder enzymatic cleavage, thereby prolonging the peptide's half-life.

• Altered Receptor Binding Affinity and Selectivity: The conformation of a peptide is crucial for its interaction with the binding pocket of its target receptor. The altered backbone and side-chain orientation resulting from the D-amino acid substitution can lead to a more favorable or, conversely, a less favorable interaction with the receptor. In many enkephalin analogs, a D-amino acid at position 2 has been shown to enhance affinity for opioid receptors, particularly the µ- and δ-opioid receptors.

Comparative Performance: Receptor Binding and Functional Activity

The following tables summarize the expected comparative performance of Y-{d-Trp}-GFM-NH2 and its L-Trp isomer based on established structure-activity relationships of enkephalin analogs. The data presented is representative and derived from studies on analogous compounds where a D-amino acid at position 2 is compared to its L-counterpart.

Table 1: Comparative Opioid Receptor Binding Affinity (Ki, nM)

Peptide Isomer	µ-Opioid Receptor (MOR)	δ-Opioid Receptor (DOR)	κ-Opioid Receptor (KOR)
Y-{d-Trp}-GFM-NH2	Lower Ki (Higher Affinity)	Lower Ki (Higher Affinity)	Higher Ki (Lower Affinity)
Y-{l-Trp}-GFM-NH2	Higher Ki (Lower Affinity)	Higher Ki (Lower Affinity)	Higher Ki (Lower Affinity)

Note: A lower Ki value indicates a higher binding affinity.

Table 2: Comparative Functional Activity (EC50/IC50, nM)

Peptide Isomer	G-Protein Activation (GTPγS Assay - EC50)	Adenylyl Cyclase Inhibition (cAMP Assay - IC50)
Y-{d-Trp}-GFM-NH2	Lower EC50 (Higher Potency)	Lower IC50 (Higher Potency)
Y-{l-Trp}-GFM-NH2	Higher EC50 (Lower Potency)	Higher IC50 (Lower Potency)

Note: A lower EC50 or IC50 value indicates greater potency.

Signaling Pathway

The activation of opioid receptors, which are G-protein coupled receptors (GPCRs), by an agonist like Y-{d-Trp}-GFM-NH2 initiates an intracellular signaling cascade. The primary pathway involves the inhibition of adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels.

Unraveling the Receptor Cross-Reactivity Profile of Y-{d-Trp}-GFM-NH2: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the selectivity of a novel compound is paramount. This guide provides a comparative overview of the cross-reactivity of the synthetic peptide Y-{d-Trp}-GFM-NH2 with various receptors. Due to the limited publicly available binding data for this specific peptide, this guide will focus on the established methodologies for assessing receptor cross-reactivity and contextualize the potential interactions of similar peptide structures with other receptors.

Comparative Binding Affinities of Related Peptides

To provide a framework for understanding potential cross-reactivity, the following table summarizes the binding affinities of various peptides that share structural motifs with Y-{d-Trp}-GFM-NH2, such as ghrelin receptor antagonists and other growth hormone-releasing peptide analogs. This data is intended to be illustrative of the types of interactions that are investigated.

Peptide/Compound	Primary Target Receptor	Other Receptors Tested	Binding Affinity (Ki/IC50) at Primary Target	Notes on Cross-Reactivity
Y-{d-Trp}-GFM-NH2	Ghrelin Receptor (presumed)	Data Not Available	Data Not Available	Cross-reactivity profile is currently uncharacterized in public literature.
[D-Lys-3]-GHRP-6	Ghrelin Receptor (GHS-R1a)	Data Not Available	Antagonist activity demonstrated	While a known ghrelin receptor antagonist, its broader cross-reactivity profile is not extensively documented in readily accessible sources.
Ghrelin (endogenous ligand)	Ghrelin Receptor (GHS-R1a)	CD36	High Affinity	Ghrelin has been shown to bind to the scavenger receptor CD36, indicating potential for cross-reactivity of its analogs.[1]
FMRF-NH2 peptides	FMRFa-R	Data Not Available	Varies by analog	These peptides, sharing the C-terminal "RF-NH2" motif, demonstrate that N-terminal modifications significantly influence receptor interaction and activity.[2][3][4]

Note: The lack of specific data for Y-{d-Trp}-GFM-NH2 underscores the necessity for empirical testing to determine its binding profile.

Experimental Protocols for Assessing Cross-Reactivity

The determination of a compound's binding affinity and selectivity is typically achieved through a series of in vitro assays. The following protocols outline the standard methodologies used in the field.

Radioligand Binding Assays

Radioligand binding assays are the gold standard for quantifying the interaction between a ligand and a receptor. These assays are typically conducted in one of two formats:

• Saturation Assays: Used to determine the density of receptors in a given tissue or cell line (Bmax) and the affinity of the radioligand for the receptor (Kd).

• Competition Assays: Used to determine the affinity (Ki) of a non-radiolabeled compound (like Y-{d-Trp}-GFM-NH2) by measuring its ability to displace a known radioligand from the receptor.

General Protocol for a Competition Binding Assay:

• Preparation of Receptor Source: Membranes are prepared from cells or tissues expressing the target receptor(s).

• Incubation: The receptor preparation is incubated with a fixed concentration of a suitable radioligand and varying concentrations of the unlabeled test compound (Y-{d-Trp}-GFM-NH2).

• Separation: The receptor-bound radioligand is separated from the free radioligand, typically by rapid filtration through glass fiber filters.

• Quantification: The amount of radioactivity trapped on the filters is measured using a scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding versus the concentration of the competing ligand. The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined from this curve. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

To assess cross-reactivity, this assay is repeated for a panel of different receptors.

Signaling Pathways and Experimental Workflows

Visualizing the experimental process and the underlying biological pathways is crucial for a comprehensive understanding.

Caption: Experimental workflow for determining the cross-reactivity profile of a test compound.

Caption: Simplified signaling pathway of the ghrelin receptor, a likely primary target for Y-{d-Trp}-GFM-NH2.

Conclusion

The comprehensive characterization of a novel peptide like Y-{d-Trp}-GFM-NH2 requires rigorous experimental evaluation of its binding affinity and selectivity across a wide range of potential receptor targets. While direct comparative data for this specific compound is not currently available in published literature, the established methodologies of radioligand binding assays provide a clear path forward for its investigation. The illustrative data from related peptide families highlight the importance of such studies in drug discovery and development, as even minor structural changes can significantly alter receptor interaction and biological activity. Future research is needed to fully elucidate the cross-reactivity profile of Y-{d-Trp}-GFM-NH2 and determine its therapeutic potential.

References

• 1. Identification of the growth hormone-releasing peptide binding site in CD36: a photoaffinity cross-linking study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-activity relationships of FMRF-NH2 peptides demonstrate A role for the conserved C terminus and unique N-terminal extension in modulating cardiac contractility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure-Activity Relationships of FMRF-NH2 Peptides Demonstrate A Role for the Conserved C Terminus and Unique N-Terminal Extension in Modulating Cardiac Contractility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Unraveling the Mechanism of Action of Y-{d-Trp}-GFM-NH2: A Comparative Guide to Ghrelin Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the putative ghrelin receptor antagonist Y-{d-Trp}-GFM-NH2 with other known modulators of the ghrelin system. While direct experimental data for Y-{d-Trp}-GFM-NH2 is not publicly available, its structure, featuring a D-Tryptophan residue, strongly suggests its classification as a competitive antagonist of the Growth Hormone Secretagogue Receptor (GHS-R1a). This guide will, therefore, elucidate its likely mechanism of action by drawing parallels with well-characterized ghrelin receptor antagonists.

The Ghrelin System: A Key Regulator of Metabolism and Growth

Ghrelin, a 28-amino acid peptide primarily produced in the stomach, is the endogenous ligand for the GHS-R1a.[1][2] This G-protein coupled receptor is highly expressed in the hypothalamus and pituitary gland, playing a crucial role in stimulating growth hormone (GH) secretion, increasing appetite and food intake, and promoting fat storage.[1][3][4] The ghrelin receptor exhibits a high degree of constitutive activity, meaning it can signal even in the absence of ghrelin. This basal activity is physiologically important for maintaining baseline GH levels.

Mechanism of Action: Ghrelin Receptor Antagonism

Ghrelin receptor antagonists function by binding to the GHS-R1a and blocking the binding of endogenous ghrelin. This inhibition prevents the downstream signaling cascades initiated by ghrelin, leading to a reduction in its physiological effects. Some antagonists may also act as inverse agonists, not only blocking the action of ghrelin but also reducing the receptor's constitutive activity.

Based on its peptide structure containing a D-Tryptophan residue, a common feature in synthetic ghrelin receptor ligands, Y-{d-Trp}-GFM-NH2 is hypothesized to act as a competitive antagonist of the GHS-R1a. The presence of D-Trp is known to be a key determinant for binding to the receptor and can influence whether a ligand acts as an agonist, antagonist, or inverse agonist.

The anticipated effects of Y-{d-Trp}-GFM-NH2, upon binding to the GHS-R1a, would be the attenuation of ghrelin-induced:

• Growth hormone secretion

• Food intake and appetite stimulation

• Adiposity and body weight gain

Comparative Analysis of Ghrelin Receptor Modulators

To understand the potential therapeutic profile of Y-{d-Trp}-GFM-NH2, it is essential to compare it with other known ghrelin receptor modulators. This section provides a comparative overview of Y-{d-Trp}-GFM-NH2 (hypothetical), a known peptide antagonist ([D-Lys-3]-GHRP-6), and an endogenous antagonist (LEAP2).

Feature	Y-{d-Trp}-GFM-NH2 (Hypothetical)	[D-Lys-3]-GHRP-6	LEAP2
Type	Synthetic Peptide Antagonist	Synthetic Peptide Antagonist	Endogenous Peptide Antagonist/Inverse Agonist
Primary Mechanism	Competitive antagonism of GHS-R1a	Competitive antagonism of GHS-R1a	Competitive antagonism and inverse agonism of GHS-R1a
Effect on Food Intake	Expected to decrease food intake	Decreases food intake in mice	Blocks ghrelin-induced food intake
Effect on GH Secretion	Expected to inhibit ghrelin-induced GH secretion	Antagonizes ghrelin-induced GH secretion	Inhibits ghrelin-induced GH release
Effect on Body Weight	Expected to reduce body weight gain	Repeated administration can decrease body weight gain in obese mice	May contribute to the regulation of body weight
Binding Affinity (Ki/IC50)	Not available	High affinity for GHS-R1a	Binds to GHS-R1a

Signaling Pathways

The interaction of ghrelin and its antagonists with the GHS-R1a triggers distinct downstream signaling events.

Caption: Ghrelin signaling pathway.

Caption: Ghrelin receptor antagonist mechanism.

Experimental Protocols

The characterization of ghrelin receptor antagonists typically involves a series of in vitro and in vivo experiments.

In Vitro Assays

1. Radioligand Binding Assay:

• Objective: To determine the binding affinity of the test compound to the GHS-R1a.

• Methodology:

  • Cell membranes expressing GHS-R1a are incubated with a radiolabeled ghrelin analog (e.g., [¹²⁵I]-His⁹-ghrelin).

  • Increasing concentrations of the unlabeled test compound (e.g., Y-{d-Trp}-GFM-NH2) are added to compete for binding with the radioligand.

  • The amount of bound radioactivity is measured using a gamma counter.

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is calculated. The equilibrium dissociation constant (Ki) is then determined using the Cheng-Prusoff equation.

2. Intracellular Calcium Mobilization Assay:

• Objective: To assess the functional activity of the compound as an antagonist or inverse agonist.

• Methodology:

  • Cells stably expressing GHS-R1a are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • The cells are first treated with the test compound.

  • Ghrelin is then added to stimulate the receptor.

  • Changes in intracellular calcium concentration are measured using a fluorescence plate reader.

  • An antagonist will block the ghrelin-induced calcium signal, while an inverse agonist will decrease the basal calcium signal.

In Vivo Studies

1. Food Intake Studies:

• Objective: To evaluate the effect of the antagonist on appetite and food consumption.

• Methodology:

  • Rodents (mice or rats) are fasted for a defined period.

  • The test compound is administered via an appropriate route (e.g., intraperitoneal or intracerebroventricular injection).

  • Animals are then given free access to food, and their cumulative food intake is measured at various time points.

  • The results are compared to a vehicle-treated control group.

2. Growth Hormone Secretion Assay:

• Objective: To determine the impact of the antagonist on GH release.

• Methodology:

  • Animals are administered with the test compound.

  • Subsequently, they are challenged with a dose of ghrelin or a ghrelin receptor agonist.

  • Blood samples are collected at different time intervals.

  • Plasma GH levels are measured using an enzyme-linked immunosorbent assay (ELISA) or a radioimmunoassay (RIA).

Experimental Workflow

Caption: Workflow for antagonist evaluation.

Conclusion

While further research is required to definitively characterize Y-{d-Trp}-GFM-NH2, its peptide structure, particularly the inclusion of a D-Tryptophan residue, strongly points towards its role as a ghrelin receptor antagonist. By competitively inhibiting the binding of ghrelin to the GHS-R1a, Y-{d-Trp}-GFM-NH2 is expected to suppress appetite, reduce growth hormone secretion, and potentially lead to weight loss. The comparative analysis with established antagonists and the detailed experimental protocols provided in this guide offer a robust framework for its future evaluation and development as a potential therapeutic agent for metabolic disorders.

References

• 1. Antagonism of ghrelin receptor reduces food intake and body weight gain in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Actions of Agonists and Antagonists of the ghrelin/GHS-R Pathway on GH Secretion, Appetite, and cFos Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent developments in ghrelin receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Growth hormone secretagogue receptor - Wikipedia [en.wikipedia.org]

A Comparative Guide to GnRH Antagonists for Researchers and Drug Development Professionals

While specific independent research findings for Y-{d-Trp}-GFM-NH2 are not publicly available, this guide provides a comparative analysis of three well-established Gonadotropin-Releasing Hormone (GnRH) antagonists: Cetrorelix, Ganirelix, and Degarelix. These compounds share key structural and functional characteristics relevant to the likely profile of Y-{d-Trp}-GFM-NH2, such as the presence of modified amino acids and a C-terminal amide, making this comparison a valuable resource for researchers, scientists, and drug development professionals in the field.

This guide offers a detailed comparison of their performance, supported by experimental data, and outlines the methodologies for key experiments.

Comparative Analysis of GnRH Antagonists

The following table summarizes the key pharmacological parameters of Cetrorelix, Ganirelix, and Degarelix, providing a quantitative comparison of their activity at the GnRH receptor.

Parameter	Cetrorelix	Ganirelix	Degarelix
Binding Affinity (Kd)	0.202 nM[1]	0.4 nM[2]	0.082 ng/mL (Ki)
IC50	1.21 nM[1]	3.6 nM[3]	Not explicitly stated
Mechanism of Action	Competitive GnRH receptor antagonist[4]	Competitive GnRH receptor antagonist	Competitive GnRH receptor antagonist
Primary Clinical Use	Assisted reproduction, hormone-sensitive cancers	Assisted reproduction	Advanced prostate cancer

Experimental Protocols

A fundamental technique for characterizing GnRH antagonists is the radioligand binding assay, which measures the affinity of a compound for its receptor.

Radioligand Binding Assay for GnRH Receptor

This protocol outlines a typical procedure for determining the binding affinity of a test compound for the GnRH receptor.

1. Membrane Preparation:

• Homogenize tissue or cells expressing the GnRH receptor in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA with protease inhibitors).

• Centrifuge the homogenate at low speed to remove large debris.

• Pellet the membranes by high-speed centrifugation (e.g., 20,000 x g for 10 minutes at 4°C).

• Wash the membrane pellet by resuspension in fresh buffer and repeat the centrifugation.

• Resuspend the final pellet in a buffer containing a cryoprotectant (e.g., 10% sucrose) for storage at -80°C.

• Determine the protein concentration of the membrane preparation using a standard method like the BCA assay.

2. Binding Assay:

• On the day of the assay, thaw the membrane preparation and resuspend it in the final binding buffer (e.g., 50 mM Tris, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4).

• Set up the assay in a 96-well plate with a final volume of 250 µL per well.

• For each data point, add the membrane preparation (containing a specific amount of protein), the test compound at various concentrations, and a fixed concentration of a radiolabeled GnRH analog (e.g., [125I]triptorelin).

• To determine non-specific binding, a set of wells should contain the membrane preparation, the radioligand, and a high concentration of an unlabeled GnRH analog.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes) with gentle agitation.

3. Filtration and Counting:

• Terminate the binding reaction by rapid vacuum filtration through a glass fiber filter (e.g., GF/C) pre-soaked in a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific binding.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Dry the filters and add a scintillation cocktail.

• Measure the radioactivity retained on the filters using a scintillation counter.

4. Data Analysis:

• Subtract the non-specific binding from the total binding to obtain the specific binding for each concentration of the test compound.

• Plot the specific binding as a function of the test compound concentration.

• Use non-linear regression analysis to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Calculate the Ki (inhibition constant) from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathways and Experimental Workflows

The interaction of GnRH antagonists with their receptor blocks the downstream signaling cascade that leads to the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH).

GnRH Receptor Signaling Pathway

The following diagram illustrates the primary signaling pathway initiated by GnRH binding to its receptor, which is competitively inhibited by GnRH antagonists.

Caption: GnRH receptor signaling pathway and its inhibition.

Experimental Workflow for Evaluating GnRH Antagonist Efficacy

The following diagram outlines a typical workflow for assessing the in vitro efficacy of a novel GnRH antagonist.

Caption: Workflow for GnRH antagonist evaluation.

References

• 1. Cetrorelix acetate (CAS 145672-81-7): R&D Systems [rndsystems.com]
• 2. Ganirelix - Wikipedia [en.wikipedia.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Cetrorelix | C70H92ClN17O14 | CID 25074887 - PubChem [pubchem.ncbi.nlm.nih.gov]

Pioneering Peptide: A Comparative Analysis of Y-{d-Trp}-GFM-NH2, an Early Growth Hormone Secretagogue

For Immediate Release

In the landscape of endocrine research, the quest for potent and selective modulators of growth hormone (GH) secretion has been a driving force for therapeutic innovation. This guide provides a detailed comparative analysis of Y-{d-Trp}-GFM-NH2, a seminal synthetic peptide that played a foundational role in the discovery of growth hormone secretagogues (GHSs). While its activity is modest compared to later discoveries, a retrospective benchmarking against the endogenous agonist, Growth Hormone-Releasing Hormone (GHRH), and the more potent synthetic GHS, GHRP-6, offers valuable insights into the structure-activity relationships that have guided the development of this important class of compounds.

Unveiling the Activity of an Early Growth Hormone Releasing Peptide

Y-{d-Trp}-GFM-NH2, with the amino acid sequence Tyr-D-Trp-Gly-Phe-Met-NH2, was one of the first synthetic peptides identified to stimulate the release of growth hormone from pituitary cells.[1] Although its potency is considered weak, its discovery was a critical step that paved the way for the development of more powerful GHSs like GHRP-6 (His-D-Trp-Ala-Trp-D-Phe-Lys-NH2).[1][2] These synthetic peptides act on the growth hormone secretagogue receptor (GHSR), now known as the ghrelin receptor, a distinct entity from the GHRH receptor.[3]

Comparative In Vitro Performance

The primary measure of efficacy for a GHS is its ability to stimulate GH release from anterior pituitary cells. The following table summarizes the comparative potency of Y-{d-Trp}-GFM-NH2 against GHRH and GHRP-6. It is important to note that direct comparative studies involving Y-{d-Trp}-GFM-NH2 are limited, and the data presented here are based on findings from early research.

Compound	Agonist/Antagonist	Receptor	Relative Potency (GH Release)
Y-{d-Trp}-GFM-NH2	Agonist	GHSR (Ghrelin Receptor)	Weak
GHRH	Agonist	GHRH Receptor	Potent
GHRP-6	Agonist	GHSR (Ghrelin Receptor)	Potent

Experimental Protocols

The evaluation of GHS activity typically involves in vitro assays using primary pituitary cell cultures. The following is a generalized protocol based on methodologies established in the field.

In Vitro Growth Hormone Release Assay:

• Cell Culture: Primary anterior pituitary cells are isolated from rats and cultured in a suitable medium.

• Treatment: After a pre-incubation period, the cells are treated with varying concentrations of the test peptides (Y-{d-Trp}-GFM-NH2, GHRH, GHRP-6) or a vehicle control.

• Incubation: The cells are incubated for a defined period (e.g., 15 minutes to 4 hours) to allow for hormone secretion.

• Sample Collection: The cell culture medium is collected to measure the amount of secreted GH.

• Quantification of GH: The concentration of growth hormone in the medium is determined using a sensitive and specific method, such as a radioimmunoassay (RIA).

• Data Analysis: The amount of GH released in response to the peptides is compared to the control to determine the stimulatory effect. Dose-response curves are generated to calculate potency (e.g., EC50).

Signaling Pathways and Experimental Workflow

The distinct mechanisms of action of GHRH and GHSs are a key aspect of their pharmacology. GHRH stimulates GH release primarily through the activation of the adenylyl cyclase pathway, leading to an increase in intracellular cAMP. In contrast, GHSs like Y-{d-Trp}-GFM-NH2 and GHRP-6 act through the GHSR, which couples to Gq/11 and activates the phospholipase C pathway, resulting in an increase in intracellular inositol phosphates and a subsequent rise in intracellular calcium.

References

• 1. The Safety and Efficacy of Growth Hormone Secretagogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Growth Hormone Secretagogues as Potential Therapeutic Agents to Restore Growth Hormone Secretion in Older Subjects to Those Observed in Young Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GHRP-6 - Wikipedia [en.wikipedia.org]

Comparative Pharmacokinetic Profiles of Growth Factor Mimetic Peptide Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the pharmacokinetic profiles of hypothetical growth factor mimetic (GFM) peptide analogs. While specific experimental data for a molecule designated "Y-{d-Trp}-GFM-NH2" is not publicly available, this document synthesizes established principles of peptide drug design to illustrate the expected pharmacokinetic advantages of such modifications over a native peptide. The inclusion of a D-amino acid, such as D-Tryptophan (d-Trp), is a common strategy to enhance the in vivo stability of peptide therapeutics.[1][2][3]

Data Presentation: Pharmacokinetic Parameters

The following table presents a hypothetical comparison of key pharmacokinetic parameters between a generic native growth factor, a growth factor mimetic analog (GFM-NH2), and a D-amino acid-substituted analog (Y-{d-Trp}-GFM-NH2). The data are representative of the expected improvements in metabolic stability and in vivo residence time conferred by these modifications.

Parameter	Native Growth Factor	GFM-NH2 Analog	Y-{d-Trp}-GFM-NH2 Analog	Units
Half-life (t½)	< 10	30 - 60	> 120	minutes
Clearance (CL)	High	Moderate	Low	mL/min/kg
Volume of Distribution (Vd)	Low	Moderate	Moderate	L/kg
Bioavailability (F%)	< 1	Low (< 10)	Moderate (> 20)	%

Note: The data presented in this table are hypothetical and intended for illustrative purposes. Actual values would be determined through empirical studies.

Experimental Protocols

The pharmacokinetic data presented for peptide analogs are typically determined through a series of in vivo and in vitro experiments. The following protocols outline the standard methodologies employed in such studies.

In Vivo Pharmacokinetic Studies

• Animal Models: Studies are commonly conducted in rodent models, such as Sprague-Dawley rats or C57BL/6 mice.[4] Animals are typically cannulated for serial blood sampling.

• Drug Administration: The peptide analog is administered intravenously (IV) to determine intrinsic pharmacokinetic parameters and via other routes of interest, such as subcutaneous (SC) or oral (PO), to assess bioavailability.

• Blood Sampling: Blood samples are collected at predetermined time points post-administration. Plasma is separated by centrifugation and stored at -80°C until analysis.

• Bioanalytical Method: The concentration of the peptide analog in plasma samples is quantified using a validated analytical method, typically liquid chromatography-mass spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis: The plasma concentration-time data are analyzed using non-compartmental or compartmental modeling software (e.g., WinNonlin) to determine key pharmacokinetic parameters such as half-life, clearance, volume of distribution, and area under the curve (AUC).

In Vitro Stability Assays

• Plasma Stability: The peptide analog is incubated in plasma from the species of interest (e.g., rat, mouse, human) at 37°C. Aliquots are taken at various time points and the remaining percentage of the parent peptide is determined by LC-MS/MS. This assay assesses susceptibility to plasma proteases.

• Microsomal Stability: The peptide is incubated with liver microsomes to evaluate its susceptibility to metabolic enzymes.

Signaling Pathway

Growth factor mimetics are designed to activate the same signaling pathways as their endogenous counterparts.[5] A common pathway activated by many growth factors is the Fibroblast Growth Factor (FGF) signaling pathway. This pathway plays a crucial role in cell proliferation, differentiation, and survival.

Caption: The FGF signaling cascade, a key pathway for growth factor mimetics.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. Effect of D-amino acid substitution on the stability, the secondary structure, and the activity of membrane-active peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biomedicalsciences.unimelb.edu.au [biomedicalsciences.unimelb.edu.au]
• 5. Growth factors and their peptide mimetics for treatment of traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Y-{d-Trp}-GFM-NH2: A Procedural Guide

For researchers and scientists engaged in drug development, the responsible management and disposal of research compounds are paramount to ensuring a safe and compliant laboratory environment. While a specific Safety Data Sheet (SDS) for the synthetic peptide Y-{d-Trp}-GFM-NH2 may not be readily available, this guide provides a comprehensive framework for its proper disposal. The procedures outlined below are based on established best practices for handling analogous peptide-based compounds and general laboratory chemical waste.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is crucial to adhere to standard laboratory safety practices. In the absence of a specific SDS, the compound should be treated as a potentially hazardous chemical.

Personal Protective Equipment (PPE) is mandatory:

• Gloves: Use chemical-resistant gloves, such as nitrile.[1]

• Eye Protection: Wear safety goggles or a face shield.[1][2]

• Lab Coat: A buttoned lab coat is essential to protect against skin contact.[1][2]

All handling of Y-{d-Trp}-GFM-NH2 should occur within a properly equipped and ventilated laboratory setting. A sterile workspace is recommended to prevent cross-contamination.

Step-by-Step Disposal Procedures

The appropriate disposal method for Y-{d-Trp}-GFM-NH2 depends on whether the waste is in liquid or solid form, as well as institutional and local regulations.

Liquid Waste Disposal:

• Inactivation/Decontamination (Recommended): Before disposal, it is best practice to inactivate the biological activity of the peptide. A common method involves chemical decontamination.

  • Add the liquid waste containing Y-{d-Trp}-GFM-NH2 to a larger volume of an inactivation solution, such as a sodium hypochlorite solution. A common ratio is 1 part waste to 10 parts inactivation solution.

  • Ensure sufficient contact time for complete deactivation, typically a minimum of 30-60 minutes.

• Neutralization (If Applicable): If a strong acid or base was used in the inactivation process, the solution should be neutralized to a pH between 5.5 and 9.0.

• Consult EHS: Always consult with your institution's Environmental Health & Safety (EHS) department before any drain disposal. They can provide guidance based on the chemical's properties and local wastewater regulations.

• Final Disposal: If permitted by your EHS department, the neutralized and inactivated solution may be disposed of down the drain with copious amounts of water. Otherwise, it must be collected as hazardous chemical waste.

Solid Waste Disposal:

Solid waste contaminated with Y-{d-Trp}-GFM-NH2, such as pipette tips, gloves, and empty vials, must be managed as hazardous waste.

• Segregation: Collect all contaminated solid waste in a clearly labeled, leak-proof hazardous waste container.

• Labeling: The container must be clearly marked with its contents.

• Storage: Store the sealed container in a designated hazardous waste accumulation area.

• Professional Disposal: Arrange for pickup and disposal by your institution's certified hazardous waste management service.

Empty Containers:

Empty containers that held Y-{d-Trp}-GFM-NH2 should be triple-rinsed with an appropriate solvent. The rinsate must be collected and treated as hazardous liquid waste. After rinsing, the container can often be disposed of as regular trash, but it is best to deface the original label.

Decontamination Data for Peptide Compounds

While specific quantitative data for Y-{d-Trp}-GFM-NH2 is not available, the following table provides general parameters for common chemical decontamination methods for peptide toxins, which can serve as a reference.

Decontamination Method	Concentration	Minimum Contact Time	Notes
Sodium Hypochlorite	0.5-1.0% final concentration for solutions	20-60 minutes	Effective for many peptides; may be corrosive.
Strong Acid/Base	Varies depending on the specific peptide and reagent used	30-60 minutes	Requires subsequent neutralization.

Experimental Protocols

The primary "protocol" for the ultimate disposal of peptide compounds like Y-{d-Trp}-GFM-NH2 is typically incineration under controlled conditions by a licensed facility. This method ensures the complete destruction of the biologically active peptide. For in-lab decontamination prior to disposal, the general protocol is as follows:

• Prepare a fresh solution of the chosen decontaminating agent (e.g., 10% bleach solution to achieve a final concentration of 0.5-1.0% sodium hypochlorite).

• Carefully add the peptide waste (liquid or rinsate) to the decontamination solution in a suitable container, aiming for a 1:10 ratio of waste to decontaminant.

• Gently mix the solution and allow it to stand for the recommended contact time (e.g., 60 minutes).

• If necessary, neutralize the solution to a safe pH range (5.5-9.0).

• Dispose of the treated solution in accordance with institutional EHS guidelines.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Y-{d-Trp}-GFM-NH2.

Caption: Disposal decision workflow for Y-{d-Trp}-GFM-NH2 waste.

By adhering to these procedures and always prioritizing guidance from your institution's EHS department, researchers can ensure the safe and compliant disposal of Y-{d-Trp}-GFM-NH2 and other novel research chemicals.

References

• 1. benchchem.com [benchchem.com]
• 2. maxedoutcompounds.com [maxedoutcompounds.com]

Essential Safety and Operational Guide for Handling Y-{d-Trp}-GFM-NH2

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is critical to prevent inhalation, skin, or eye contact, especially when handling the peptide in its powdered form.[1]

Recommended Personal Protective Equipment

Laboratory Activity	Recommended PPE
Weighing and Aliquoting Powder	Disposable nitrile gloves, safety goggles with side shields, lab coat, and a dust mask or N95 respirator.[1]
Reconstituting the Peptide	Disposable nitrile gloves, safety goggles with side shields, and a lab coat.[1][2]
Cell Culture and In Vitro Assays	Disposable nitrile gloves, lab coat, and safety glasses.[1]
Animal Studies (Injections)	Disposable nitrile gloves, lab coat, and safety glasses.
Spill Cleanup (Powder)	Chemical-resistant gloves, chemical safety goggles, rubber boots, and a respirator.
Spill Cleanup (Liquid)	Chemical-resistant gloves, safety goggles, and a lab coat.

Operational Plan for Safe Handling

A systematic approach from receipt to disposal is crucial for a safe laboratory environment.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• For long-term storage of the lyophilized peptide, it is recommended to store it at –20°C.

• Reconstituted peptide solutions should be stored at 2°C to 8°C for short-term use and frozen for longer-term storage. To avoid degradation from repeated freeze-thaw cycles, consider aliquoting the solution.

2. Handling and Reconstitution:

• Always handle the peptide in a well-ventilated area, preferably within a certified fume hood, especially when working with the powdered form to avoid inhalation.

• When reconstituting, use sterile, high-purity water or a recommended solvent. Gently swirl or vortex to dissolve the peptide.

• Clearly label all containers with the peptide name, concentration, date, and any relevant hazard information.

3. Experimental Procedures:

• Follow standard laboratory practices for all experimental work.

• Ensure all equipment used for handling the peptide is properly cleaned and decontaminated after use.

Spill Response and Waste Disposal

Prompt and appropriate response to spills and proper waste disposal are critical to prevent contamination and exposure.

Spill Response:

• Small Spills: For liquid spills, absorb the material with an inert absorbent and place it in a sealed container for disposal. For powder spills, carefully clean the area with a damp cloth to avoid generating dust.

• Large Spills: In the event of a large spill, evacuate the area immediately. Wear appropriate PPE, including a respirator, before attempting to contain and clean up the spill. Ensure the area is well-ventilated during and after the cleanup.

Waste Disposal Plan:

• Contaminated PPE: Dispose of all used gloves, masks, and lab coats in a designated waste container for contaminated items.

• Liquid Waste: Decontaminate liquid waste, such as cell culture media containing the peptide, with a suitable method like treatment with 10% bleach before disposing it down the drain with copious amounts of water, in accordance with local regulations. Alternatively, collect it for chemical waste disposal.

• Solid Waste: Unused or expired peptide and contaminated materials should be disposed of as chemical waste according to institutional and local environmental regulations.

Caption: Workflow for the safe handling of Y-{d-Trp}-GFM-NH2 in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. realpeptides.co [realpeptides.co]